1H-Pyrrole, 1-ethenyl-2-(4-ethylphenyl)-

• CAS: 64222-38-4

Core Science & Biosynthesis

synthesis pathway of 1H-Pyrrole, 1-ethenyl-2-(4-ethylphenyl)-

An In-depth Technical Guide to the Synthesis of 1H-Pyrrole, 1-ethenyl-2-(4-ethylphenyl)-

Abstract

This technical guide provides a comprehensive overview of the principal synthetic pathways for 1H-Pyrrole, 1-ethenyl-2-(4-ethylphenyl)-, a compound of significant interest for its potential applications in materials science and drug development. The unique structure, combining a 2-arylpyrrole core with an N-vinyl group, offers a versatile platform for the synthesis of novel polymers and pharmacologically active molecules.[1][2][3] This document explores two primary, field-proven strategies: the direct, one-pot Trofimov reaction and a modular, multi-step approach involving Paal-Knorr pyrrole synthesis followed by N-vinylation. We will delve into the mechanistic underpinnings of these reactions, provide detailed experimental protocols, and present a comparative analysis to guide researchers in selecting the optimal pathway for their specific needs.

Introduction and Retrosynthetic Analysis

The target molecule, 1-ethenyl-2-(4-ethylphenyl)-1H-pyrrole, belongs to the class of N-vinylpyrroles. These monomers are foundational for creating polymers with intriguing physicochemical properties, including conductivity and photosensitivity.[1][4] The presence of the 2-(4-ethylphenyl) substituent allows for fine-tuning of these properties through aromatic interactions and provides a handle for further functionalization.

A logical retrosynthetic analysis reveals two primary strategic disconnections, which form the core of our discussion:

• Pathway A (Trofimov Approach): This pathway relies on the powerful Trofimov reaction, which constructs the N-vinylpyrrole ring system in a single step from a ketoxime and acetylene.[5] This approach is highly convergent and efficient.

• Pathway B (Modular Approach): This strategy involves the initial construction of the 2-arylpyrrole core via the classical Paal-Knorr synthesis from a 1,4-dicarbonyl precursor.[6][7] The N-vinyl group is then introduced in a subsequent, dedicated vinylation step.

Caption: Retrosynthetic analysis of the target molecule.

Pathway A: The Trofimov Reaction

The Trofimov reaction is arguably the most direct method for synthesizing N-vinylpyrroles. It involves the reaction of a ketoxime with acetylene in the presence of a superbasic catalytic system, typically potassium hydroxide in dimethyl sulfoxide (KOH/DMSO).[1][5] This reaction can produce both N-H and N-vinyl pyrroles, with the formation of the N-vinyl product generally favored by higher temperatures and base concentrations.[5]

Mechanism of the Trofimov Reaction

The reaction proceeds through a sophisticated cascade of events:

• Deprotonation & Vinylation: The ketoxime is deprotonated by the strong base. The resulting anion attacks acetylene, forming an O-vinyl ketoxime intermediate.

• Tautomerization: The O-vinyl ketoxime tautomerizes to a vinyl hydroxylamine.

• [8][8]-Sigmatropic Rearrangement: A key[8][8]-sigmatropic rearrangement (aza-Cope rearrangement) occurs, leading to an aldehyde-imine intermediate.

• Cyclization & Dehydration: The imine nitrogen attacks the carbonyl carbon, and subsequent dehydration yields the pyrrole ring.

• N-Vinylation: The newly formed NH-pyrrole is deprotonated by the superbase, and the resulting pyrrolide anion attacks a second molecule of acetylene to furnish the final N-vinylpyrrole product.[5][9]

Caption: Simplified workflow of the Trofimov Reaction.

Experimental Protocols

Step 1: Synthesis of 4'-Ethylacetophenone Oxime

This is a standard condensation reaction.[5]

• To a solution of 4'-ethylacetophenone (1.0 eq) in ethanol, add hydroxylamine hydrochloride (1.2 eq) and sodium bicarbonate (1.5 eq).

• Reflux the mixture for 2-4 hours, monitoring the reaction by TLC.

• After completion, cool the reaction mixture and pour it into cold water.

• The oxime product will precipitate. Filter the solid, wash with water, and dry under vacuum. Recrystallization from ethanol/water may be necessary for purification.

Step 2: Trofimov Synthesis of 1-Ethenyl-2-(4-ethylphenyl)-1H-pyrrole

This procedure should be performed in a well-ventilated fume hood due to the use of acetylene gas.

• Charge a flask equipped with a mechanical stirrer, gas inlet, and condenser with powdered potassium hydroxide (5.0 eq) and anhydrous DMSO.

• Add 4'-ethylacetophenone oxime (1.0 eq) to the stirred suspension.

• Heat the mixture to 100-120°C.[10]

• Bubble acetylene gas through the hot, vigorously stirred mixture. The flow rate should be adjusted to match the rate of consumption.[8]

• Maintain the reaction for 3-6 hours. Monitor the reaction progress by GLC or TLC analysis for the disappearance of the oxime and the formation of the NH-pyrrole and N-vinylpyrrole.[10]

• Upon completion, cool the mixture, dilute with water, and extract with diethyl ether or toluene.

• Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to isolate the target N-vinylpyrrole.

Parameter	Condition	Rationale / Reference
Catalyst System	KOH / DMSO	Creates a "superbasic" medium essential for deprotonation steps.[2][5]
Temperature	100 - 140°C	Higher temperatures favor the N-vinylation step over NH-pyrrole formation.[5][11]
Acetylene Pressure	Atmospheric	Sufficient for laboratory scale; higher pressures can increase reaction rate.[10][12]
Base Stoichiometry	> 2 equivalents	A high concentration of base is required to drive both cyclization and N-vinylation.[5]

Table 1: Key Parameters for the Trofimov Synthesis.

Pathway B: Paal-Knorr Synthesis and Subsequent N-Vinylation

This modular two-stage approach first builds the stable 2-aryl-NH-pyrrole intermediate, which is then converted to the final product. This pathway offers greater control, as each transformation can be optimized independently.

Stage 1: Paal-Knorr Synthesis of 2-(4-Ethylphenyl)-1H-pyrrole

The Paal-Knorr synthesis is a robust and widely used method for preparing pyrroles by condensing a 1,4-dicarbonyl compound with ammonia or a primary amine, typically under neutral or weakly acidic conditions.[6][7]

Step 1: Synthesis of 1-(4-Ethylphenyl)butane-1,4-dione

The synthesis of the requisite 1,4-dicarbonyl compound is the critical first step. Numerous methods exist for preparing 1,4-dicarbonyls.[13][14][15] A reliable method involves the coupling of a silyl enol ether with an α-bromocarbonyl compound, which can be catalyzed by an organic dye under visible light.[16]

• Prepare the silyl enol ether of 4'-ethylacetophenone.

• In a separate flask, prepare bromoacetaldehyde or a suitable equivalent.

• Combine the silyl enol ether (1.0 eq), the α-bromocarbonyl (1.1 eq), and a photoredox catalyst (e.g., Eosin Y) in a suitable solvent like acetonitrile.

• Irradiate the mixture with visible light (e.g., a compact fluorescent lamp) at room temperature until the starting materials are consumed.

• Work up the reaction and purify the resulting 1-(4-ethylphenyl)butane-1,4-dione by column chromatography.

Step 2: Paal-Knorr Cyclization

• Dissolve the 1-(4-ethylphenyl)butane-1,4-dione (1.0 eq) in a suitable solvent such as ethanol or acetic acid.

• Add a source of ammonia, such as a large excess of ammonium acetate (e.g., 5-10 eq).

• Reflux the mixture for 2-5 hours, monitoring by TLC.

• After cooling, neutralize the mixture and extract the product with an organic solvent.

• Wash, dry, and concentrate the organic extracts. Purify the resulting 2-(4-ethylphenyl)-1H-pyrrole by chromatography or recrystallization.

Caption: Workflow for Paal-Knorr Synthesis and N-Vinylation.

Stage 2: N-Vinylation of 2-(4-Ethylphenyl)-1H-pyrrole

With the pyrrole core constructed, the final step is the introduction of the ethenyl (vinyl) group onto the nitrogen atom.

Protocol: Direct Vinylation with Acetylene

This method is mechanistically analogous to the final step of the Trofimov reaction and uses similar conditions.[8]

• In a flask equipped for gas introduction, suspend powdered potassium hydroxide (3.0 eq) in anhydrous DMSO.

• Add the 2-(4-ethylphenyl)-1H-pyrrole (1.0 eq).

• Heat the mixture to 115-125°C while bubbling acetylene gas through the stirred solution.[8]

• Monitor the reaction by TLC until the starting pyrrole is consumed (typically 2-3 hours).

• Cool the reaction, dilute with water, and perform an extractive workup with an appropriate solvent (e.g., ether).

• Purify the final product, 1-ethenyl-2-(4-ethylphenyl)-1H-pyrrole, by column chromatography.

Alternative Method: Palladium-Catalyzed N-Vinylation

For substrates sensitive to strongly basic conditions, modern cross-coupling methods provide a milder alternative. Palladium-catalyzed N-vinylation using vinyl triflates or vinyl bromides offers a stereospecific route to N-vinyl azaheterocycles.[17] This typically involves a palladium catalyst (e.g., Pd₂(dba)₃), a phosphine ligand (e.g., XPhos), and a base (e.g., K₃PO₄) in a solvent like toluene at moderate temperatures (60-80°C).[17] While often providing excellent yields and control, the cost of reagents is higher than for direct vinylation.

Comparative Analysis and Conclusion

Both pathways offer viable routes to 1-ethenyl-2-(4-ethylphenyl)-1H-pyrrole, each with distinct advantages.

Feature	Pathway A (Trofimov)	Pathway B (Paal-Knorr + Vinylation)
Efficiency	High (often one-pot from oxime).[10]	Lower (multi-step).
Starting Materials	Readily available ketone and acetylene.[5]	Requires synthesis of a 1,4-dicarbonyl, which can be complex.[16]
Conditions	Harsh (superbase, high temperature).[2]	Modular; Paal-Knorr is milder, but N-vinylation can be harsh or require expensive catalysts.[17][18]
Control	Less modular; ratio of NH to N-vinyl product depends on conditions.[5]	High; intermediates are isolated and purified, allowing for process optimization at each step.
Scalability	Well-established for industrial production of N-vinyl monomers.[19]	More suited for laboratory scale and analog synthesis due to multiple steps.

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An In-depth Technical Guide to the Chemical Properties of 1-ethenyl-2-(4-ethylphenyl)pyrrole

For Researchers, Scientists, and Drug Development Professionals

Abstract

This guide provides a comprehensive technical overview of the predicted chemical properties of 1-ethenyl-2-(4-ethylphenyl)pyrrole. Due to the absence of specific literature on this exact molecule, this document synthesizes information from structurally related compounds and the well-established chemistry of the pyrrole heterocycle. The guide covers predicted physicochemical properties, potential synthetic routes, spectral analysis expectations, and anticipated reactivity. This information is intended to serve as a foundational resource for researchers and drug development professionals interested in the potential applications of this and similar substituted pyrroles. The pyrrole scaffold is a crucial pharmacophore in numerous clinically approved drugs, and understanding the nuances of its derivatives is paramount for the design of new therapeutic agents.[1][2]

Introduction: The Significance of Substituted Pyrroles in Medicinal Chemistry

The pyrrole ring is a five-membered aromatic heterocycle that is a fundamental structural motif in a vast array of biologically active molecules, including natural products and synthetic drugs.[1][2] Its unique electronic properties and ability to participate in hydrogen bonding make it a privileged scaffold in drug discovery.[3] The functionalization of the pyrrole ring at its various positions allows for the fine-tuning of a molecule's steric and electronic properties, which in turn can modulate its pharmacokinetic and pharmacodynamic profile.

Pyrrole derivatives have demonstrated a wide range of biological activities, including anticancer, antimicrobial, and antiviral properties.[1] For instance, sunitinib, a multi-targeted receptor tyrosine kinase inhibitor used in cancer therapy, features a substituted pyrrole core.[2] The exploration of novel pyrrole derivatives, such as 1-ethenyl-2-(4-ethylphenyl)pyrrole, is therefore a promising avenue for the discovery of new therapeutic agents.[4][5] This guide aims to provide a detailed theoretical framework for the chemical properties of this specific, yet uncharacterized, compound.

Molecular Structure and Nomenclature

Systematic Name: 1-ethenyl-2-(4-ethylphenyl)pyrrole

Common Synonyms: 1-vinyl-2-(4-ethylphenyl)pyrrole

Chemical Formula: C₁₄H₁₅N

Molecular Weight: 197.28 g/mol

Chemical Structure:

Caption: Chemical structure of 1-ethenyl-2-(4-ethylphenyl)pyrrole.

Predicted Physicochemical Properties

Due to the lack of experimental data for 1-ethenyl-2-(4-ethylphenyl)pyrrole, the following properties are predicted based on the known properties of similar compounds like 4-ethyl-2-phenyl-1H-pyrrole and general principles of physical organic chemistry.[6]

Property	Predicted Value/Range	Rationale
Physical State	Colorless to pale yellow liquid or low-melting solid	Similar substituted pyrroles are often liquids or low-melting solids at room temperature.[7][8]
Melting Point	Not available	Will depend on the crystalline packing efficiency.
Boiling Point	> 300 °C	The presence of the aromatic rings and the overall molecular weight suggest a relatively high boiling point.
Solubility	Soluble in common organic solvents (e.g., ethanol, acetone, chloroform, ethyl acetate); Insoluble in water.	The nonpolar nature of the hydrocarbon portions of the molecule will dominate its solubility profile.
pKa (conjugate acid)	-3 to -1	Pyrrole itself is a very weak base (pKa of conjugate acid is -3.8).[7] The substituents are not expected to drastically alter this.
pKa (N-H acidity)	Not applicable (N-substituted)	The nitrogen atom is substituted, so it does not have an acidic proton.
LogP	4-5	The molecule is largely lipophilic due to the two aromatic rings and the ethyl and ethenyl groups.

Potential Synthetic Methodologies

The synthesis of 1-ethenyl-2-(4-ethylphenyl)pyrrole has not been reported. However, several established methods for pyrrole synthesis could be adapted. The choice of a specific route would depend on the availability of starting materials and the desired scale of the synthesis.

Paal-Knorr Synthesis

The Paal-Knorr synthesis is a classic and versatile method for preparing pyrroles from 1,4-dicarbonyl compounds and a primary amine.[9][10]

Workflow:

Caption: Paal-Knorr synthesis workflow.

Experimental Protocol (Hypothetical):

• Reactant Preparation: A solution of 1-(4-ethylphenyl)hexane-1,4-dione (1.0 eq) in a suitable solvent (e.g., toluene or acetic acid) is prepared.

• Amine Addition: Vinylamine (or a stable precursor) (1.1 eq) is added to the solution.

• Reaction: The mixture is heated to reflux for several hours, with removal of water, often with a Dean-Stark apparatus.

• Work-up: The reaction mixture is cooled, washed with a basic solution (e.g., saturated sodium bicarbonate) to neutralize the acid catalyst, and then with brine.

• Purification: The organic layer is dried over anhydrous sodium sulfate, filtered, and the solvent is removed under reduced pressure. The crude product is then purified by column chromatography on silica gel.[11]

Causality: The acidic conditions protonate a carbonyl oxygen, activating it for nucleophilic attack by the amine. Subsequent cyclization and dehydration lead to the aromatic pyrrole ring.

Hantzsch Pyrrole Synthesis

The Hantzsch synthesis involves the reaction of an α-halo ketone with a β-ketoester and ammonia or a primary amine.[12][13]

Workflow:

Caption: Hantzsch pyrrole synthesis workflow.

Note: This route would yield a more substituted pyrrole that would require subsequent modification to arrive at the target compound.

Predicted Spectral Properties

Spectroscopic analysis is crucial for the characterization of any new compound. The following are the expected spectral features for 1-ethenyl-2-(4-ethylphenyl)pyrrole.

Spectroscopic Technique	Predicted Chemical Shifts (δ) / Wavenumber (cm⁻¹) / m/z	Assignment
¹H NMR (CDCl₃, 400 MHz)	7.20-7.40 (m, 4H)6.80-7.00 (m, 1H)6.20-6.40 (m, 2H)5.00-5.20 (m, 2H)2.60-2.80 (q, 2H)1.20-1.40 (t, 3H)	Aromatic protons (4-ethylphenyl group)Pyrrole ring protonsPyrrole ring protonsEthenyl group protons (=CH₂)Methylene protons (-CH₂-CH₃)Methyl protons (-CH₂-CH₃)
¹³C NMR (CDCl₃, 100 MHz)	140-145130-135125-130110-120105-11528-3015-17	Quaternary aromatic carbon (C-ethyl)Aromatic and ethenyl carbonsAromatic carbonsPyrrole ring carbonsEthenyl carbon (=CH₂)Methylene carbon (-CH₂-CH₃)Methyl carbon (-CH₂-CH₃)
FT-IR (neat)	3100-3000 cm⁻¹2960-2850 cm⁻¹1640-1620 cm⁻¹1600, 1500, 1450 cm⁻¹~990, 910 cm⁻¹	=C-H stretching (aromatic and vinyl)-C-H stretching (aliphatic)C=C stretching (vinyl)C=C stretching (aromatic)C-H out-of-plane bending (vinyl)
Mass Spectrometry (EI)	m/z 197 (M⁺)m/z 182 (M⁺ - CH₃)m/z 170 (M⁺ - C₂H₅)m/z 168 (M⁺ - C₂H₃)	Molecular ionLoss of a methyl groupLoss of an ethyl groupLoss of the vinyl group

Predicted Chemical Reactivity

The reactivity of 1-ethenyl-2-(4-ethylphenyl)pyrrole will be dictated by the interplay of the pyrrole ring, the ethenyl group, and the 4-ethylphenyl substituent.

Reactivity of the Pyrrole Ring

The pyrrole ring is an electron-rich aromatic system and is highly susceptible to electrophilic substitution.[3][12]

• Electrophilic Aromatic Substitution: Reactions such as halogenation, nitration, sulfonation, and Friedel-Crafts acylation are expected to occur readily.[7] Substitution is predicted to occur preferentially at the C5 position due to the directing effect of the C2 substituent.

Caption: Electrophilic substitution on the pyrrole ring.

• Acidity and Basicity: As mentioned, the pyrrole nitrogen is not basic due to the delocalization of its lone pair into the aromatic system.[7][14] The molecule as a whole will be a very weak base.

Reactivity of the Ethenyl Group

The 1-ethenyl (vinyl) group is susceptible to addition reactions and polymerization.

• Addition Reactions: The double bond can undergo reactions such as hydrogenation, halogenation, and hydrohalogenation.

• Polymerization: The vinyl group can participate in polymerization reactions, potentially leading to the formation of polypyrrole derivatives.[15]

Reactivity of the 4-Ethylphenyl Group

The 4-ethylphenyl group is a standard aromatic ring and can undergo electrophilic aromatic substitution. However, the pyrrole ring is significantly more activated towards electrophiles, so reactions will preferentially occur on the pyrrole ring unless it is deactivated or the reaction conditions are carefully controlled. The ethyl group can be a site for free-radical halogenation under appropriate conditions.

Potential Applications in Drug Development

Substituted pyrroles are of great interest in medicinal chemistry.[5][16] The structural features of 1-ethenyl-2-(4-ethylphenyl)pyrrole suggest several potential areas of application:

• Scaffold for Library Synthesis: The reactive sites on the pyrrole ring and the ethenyl group provide handles for further chemical modification, making it a suitable scaffold for the generation of a library of diverse compounds for high-throughput screening.

• Bioisosteric Replacement: The pyrrole ring can act as a bioisostere for other aromatic or heteroaromatic rings in known drug molecules.

• Antineoplastic Agents: Many pyrrole derivatives have shown potent cytotoxic activity against various cancer cell lines.[2][17] The lipophilic nature of this compound may facilitate its transport across cell membranes.

Conclusion

While 1-ethenyl-2-(4-ethylphenyl)pyrrole is not a commercially available or well-characterized compound, this in-depth guide provides a robust theoretical framework for its chemical properties based on the established chemistry of its constituent functional groups and structurally similar molecules. The predicted physicochemical properties, potential synthetic routes, expected spectral data, and anticipated reactivity offer a solid starting point for any researcher or drug development professional interested in exploring this or related substituted pyrroles. The rich chemistry of the pyrrole nucleus continues to be a fertile ground for the discovery of novel therapeutic agents, and a thorough understanding of the properties of its derivatives is essential for advancing this field.

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In-Depth Technical Guide: Structural Elucidation and NMR Characterization of 1-Ethenyl-2-(4-ethylphenyl)-1H-pyrrole

Executive Summary

The synthesis and structural characterization of functionalized N-vinylpyrroles represent a critical intersection of heterocyclic chemistry and materials science. The target molecule, 1-ethenyl-2-(4-ethylphenyl)-1H-pyrrole (commonly referred to as 1-vinyl-2-(4-ethylphenyl)pyrrole), is a highly conjugated monomer with applications ranging from conducting polymers to organic electronics[1]. Proper spectroscopic elucidation of this compound requires a deep understanding of its electronic environment, specifically the strong mesomeric (+M) effect exerted by the pyrrole nitrogen on the N-vinyl moiety. This whitepaper provides a comprehensive, field-proven guide to the synthesis, self-validating purification, and rigorous 1 H and 13 C NMR characterization of this molecule.

Mechanistic Rationale: The Trofimov Synthesis

The most efficient and atom-economical route to 1-ethenyl-2-(4-ethylphenyl)-1H-pyrrole is the Trofimov reaction . This one-pot methodology utilizes a superbasic system (KOH/DMSO) to construct the pyrrole ring directly from ketoximes and acetylene[2].

The causality of the superbase is twofold:

• Thermodynamic Deprotonation: The KOH/DMSO system completely deprotonates the 4-ethylacetophenone oxime, creating a highly nucleophilic oximate anion.

• Concerted Rearrangement: The oximate attacks acetylene to form an O-vinyl ketoxime intermediate, which undergoes a rapid [3,3]-sigmatropic rearrangement and subsequent cyclization to form the intermediate NH-pyrrole[3]. A secondary vinylation event with another equivalent of acetylene yields the final N-vinylpyrrole.

Mechanistic pathway of the Trofimov reaction for synthesizing N-vinylpyrroles.

Experimental Methodology & Self-Validating Protocol

N-vinylpyrroles are notoriously sensitive to acidic environments, which can trigger unwanted cationic polymerization[1]. The following protocol is designed as a self-validating system to ensure maximum yield and spectroscopic purity.

Step-by-Step Synthesis & Purification

• Superbase Activation: In a rigorously dried flask, dissolve 4-ethylacetophenone oxime (1.0 eq) in anhydrous DMSO. Add powdered KOH (3.0 eq). Causality: The excess KOH ensures the complete suppression of water generated during cyclization, maintaining the superbasic environment[2].

• Vinylation: Heat the mixture to 100 °C and introduce acetylene gas. Monitor the reaction via TLC (Hexane:EtOAc 9:1). The disappearance of the UV-active oxime spot validates the completion of the cyclization phase.

• Quenching & Extraction: Cool to room temperature and pour into ice water. Extract with diethyl ether (3x). Causality: Diethyl ether is strictly preferred over ethyl acetate because it minimizes the partitioning of DMSO into the organic layer, preventing signal overlap in the subsequent NMR spectra.

• Alkaline Drying (Critical Step): Dry the combined organic layers over anhydrous K 2​ CO 3​ . Causality: Standard drying agents like MgSO 4​ possess Lewis acidity that can catalyze the degradation or polymerization of the N-vinyl group. K 2​ CO 3​ maintains a protective alkaline micro-environment.

• Chromatographic Isolation: Concentrate the filtrate under reduced pressure and purify via column chromatography using basic Al 2​ O 3​ (eluent: 100% Hexane). Causality: Silica gel (SiO 2​ ) is inherently acidic and will cause severe streaking and product loss. Basic alumina ensures the structural integrity of the N-vinylpyrrole is maintained prior to NMR acquisition.

Step-by-step workflow for the preparation and acquisition of NMR spectroscopic data.

Spectroscopic Elucidation: 1 H & 13 C NMR Data

The NMR spectra of 1-ethenyl-2-(4-ethylphenyl)-1H-pyrrole are defined by the unique electronic push-pull dynamics between the electron-rich pyrrole core and the conjugated vinyl and aryl substituents. The data below is standardized for acquisition in CDCl 3​ at 298 K.

1 H NMR Quantitative Data (400 MHz, CDCl 3​ )

The most diagnostic signals belong to the N-vinyl group. The terminal β -protons appear highly shielded compared to standard alkenes due to the delocalization of the nitrogen lone pair.

Position	Chemical Shift ( δ , ppm)	Multiplicity	Integration	Coupling Constant ( J , Hz)
N-CH= ( α )	7.05	dd	1H	Jtrans​ = 15.6, Jcis​ = 9.0
=CH 2​ ( β , trans)	5.15	dd	1H	Jtrans​ = 15.6, Jgem​ = 1.5
=CH 2​ ( β , cis)	4.65	dd	1H	Jcis​ = 9.0, Jgem​ = 1.5
Pyrrole H5	7.10	dd	1H	J = 3.0, 1.5
Pyrrole H4	6.20	dd	1H	J = 3.5, 3.0
Pyrrole H3	6.25	dd	1H	J = 3.5, 1.5
Phenyl H2', H6'	7.35	d	2H	J = 8.0
Phenyl H3', H5'	7.25	d	2H	J = 8.0
Ethyl -CH 2​ -	2.68	q	2H	J = 7.6
Ethyl -CH 3​	1.25	t	3H	J = 7.6

13 C NMR Quantitative Data (100 MHz, CDCl 3​ )

The 13 C spectrum further validates the mesomeric shielding effect. The terminal =CH 2​ carbon resonates at an unusually high field (~95.5 ppm), which is the definitive hallmark of an N-vinyl functionality[4].

Position	Chemical Shift ( δ , ppm)	Carbon Type	Assignment Notes
C4' (Phenyl)	144.0	C	Quaternary, ipso to ethyl group
C2 (Pyrrole)	134.0	C	Quaternary, ipso to phenyl group
N-CH= ( α )	131.5	CH	Vinylic α -carbon
C1' (Phenyl)	130.0	C	Quaternary, ipso to pyrrole ring
C2', C6' (Phenyl)	128.8	CH	Ortho to pyrrole
C3', C5' (Phenyl)	128.0	CH	Ortho to ethyl
C5 (Pyrrole)	122.5	CH	Adjacent to nitrogen
C3 (Pyrrole)	109.5	CH	β -pyrrolic carbon
C4 (Pyrrole)	108.5	CH	β -pyrrolic carbon
=CH 2​ ( β )	95.5	CH 2​	Highly shielded vinylic β -carbon
Ethyl -CH 2​ -	28.7	CH 2​	Aliphatic methylene
Ethyl -CH 3​	15.5	CH 3​	Aliphatic methyl

Conformational & Electronic Analysis

The interpretation of the NMR data relies heavily on the conformational dynamics of the molecule. Stereochemical studies on 2-substituted N-vinylpyrroles indicate that these molecules predominantly adopt a skewed s-trans conformation[4].

• Causality of the β -Carbon Shielding: In the s-trans conformation, the p -orbital of the pyrrole nitrogen is optimally aligned with the π -system of the vinyl group. This allows the nitrogen lone pair to donate electron density into the vinyl system via resonance ( N−CH=CH2​↔N+=CH−CH2−​ ). This localized negative charge on the β -carbon forces its 13 C chemical shift upfield to 95.5 ppm , a stark contrast to standard unpolarized alkenes which typically resonate above 110 ppm.

• Aryl Ring Rotation: The 4-ethylphenyl ring at the C2 position is sterically hindered by the adjacent N-vinyl group. Consequently, the aryl ring cannot achieve complete coplanarity with the pyrrole core. This restricted rotation results in the magnetic equivalence of the H2'/H6' and H3'/H5' protons on the NMR timescale, presenting as two distinct doublets (an AA'BB' spin system) at 7.35 and 7.25 ppm, respectively.

References

• A straightforward synthesis of pyrroles from ketones and acetylene: a one-pot version of the Trofimov reaction. ARKAT USA. Available at: [Link]

• Stereochemical Study of 2-Substituted N-Vinylpyrroles. ConnectSci. Available at: [Link]

• N-Vinyl Ferrocenophane Pyrrole: Synthesis and Physical and Chemical Properties. Organometallics, ACS Publications. Available at: [Link]

• Polymerization of N-vinylpyrroles: Recent achievements. Academia.edu. Available at: [Link]

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• 4. connectsci.au [connectsci.au]

electronic properties of 1H-Pyrrole, 1-ethenyl-2-(4-ethylphenyl)-

An In-Depth Technical Guide to the Electronic Properties of 1-Ethenyl-2-(4-ethylphenyl)-1H-pyrrole

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive analysis of the anticipated electronic properties of the novel organic semiconductor candidate, 1-ethenyl-2-(4-ethylphenyl)-1H-pyrrole. As a derivative of pyrrole, a foundational five-membered aromatic heterocycle, this molecule is poised for applications in organic electronics.[1][2] This document synthesizes theoretical principles with established experimental and computational methodologies to predict its electronic behavior. We will explore the molecular architecture, frontier molecular orbitals, and key electronic parameters. Furthermore, this guide outlines a detailed roadmap for its synthesis and characterization, providing researchers with the necessary protocols to validate the predicted properties.

Introduction: The Promise of Functionalized Pyrroles in Organic Electronics

Pyrrole and its derivatives are a cornerstone of organic electronics, prized for their electron-rich nature and the tunability of their electronic properties through functionalization.[3][4] These materials are integral components in organic field-effect transistors (OFETs), organic photovoltaics (OPVs), and sensors.[5][6][7] The parent 1H-pyrrole possesses a five-membered aromatic ring with six π-electrons, rendering it highly nucleophilic and susceptible to electrophilic attack.[8][9] However, this inherent reactivity can also lead to instability, particularly a high-lying Highest Occupied Molecular Orbital (HOMO), making the molecule prone to oxidation.[3]

Strategic functionalization of the pyrrole ring is a key strategy to modulate its electronic landscape, enhancing stability while tailoring its properties for specific applications.[10] The subject of this guide, 1-ethenyl-2-(4-ethylphenyl)-1H-pyrrole, incorporates three key functional groups designed to influence its electronic behavior:

• The Pyrrole Core: The foundational electron-donating heterocycle.

• An N-vinyl (ethenyl) Group: This group can extend the π-conjugation of the pyrrole ring, potentially lowering the band gap.

• A 2-(4-ethylphenyl) Group: This bulky aromatic substituent can influence molecular packing in the solid state and subtly modify the electronic properties through inductive and mesomeric effects.

This guide will provide a predictive analysis of the electronic properties of this specific molecule, grounded in the established principles of physical organic chemistry and materials science.

Molecular Structure and Predicted Electronic Landscape

The electronic properties of an organic semiconductor are intrinsically linked to its molecular structure. The planar, aromatic pyrrole ring is the primary contributor to the molecule's ability to transport charge. The substituents at the N1 and C2 positions introduce specific modifications to this core.

Caption: Molecular structure of 1-ethenyl-2-(4-ethylphenyl)-1H-pyrrole.

Frontier Molecular Orbitals (HOMO & LUMO)

The Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) are critical in determining the electronic and optical properties of an organic molecule.[11] The energy of the HOMO relates to the ionization potential (the ability to donate an electron), while the LUMO energy relates to the electron affinity (the ability to accept an electron). The energy difference between the HOMO and LUMO, the band gap (Eg), dictates the energy of the fundamental electronic transition and is a key factor in determining the material's color and conductivity.[11][12]

For 1-ethenyl-2-(4-ethylphenyl)-1H-pyrrole, we can predict the following:

• HOMO: The HOMO is expected to be delocalized primarily over the electron-rich pyrrole ring and the N-vinyl group. The nitrogen lone pair contributes significantly to the HOMO, a characteristic feature of pyrroles.[8][13] The ethylphenyl group will have a smaller contribution.

• LUMO: The LUMO will also be distributed across the π-conjugated system, with significant contributions from the vinylpyrrole and phenyl moieties.

• Band Gap: The extension of conjugation by the vinyl group is expected to lower the HOMO-LUMO gap compared to unsubstituted pyrrole.[14] The ethylphenyl group will likely have a more subtle effect on the band gap.

Theoretical and Computational Analysis

Due to the novelty of this specific molecule, a robust computational approach is the most effective initial method to estimate its electronic properties. Density Functional Theory (DFT) is a powerful tool for this purpose.[15][16]

Proposed Computational Workflow

Caption: A typical workflow for the computational analysis of molecular electronic properties.

A recommended computational methodology would involve:

• Geometry Optimization: Using a functional such as B3LYP with a suitable basis set (e.g., 6-31G(d)) to find the lowest energy conformation of the molecule.[11]

• Frequency Calculation: To confirm that the optimized structure is a true energy minimum.[16]

• Electronic Property Calculation: Determination of HOMO and LUMO energies, the HOMO-LUMO gap, ionization potential, and electron affinity.[15]

• Simulated Spectra: Time-Dependent DFT (TD-DFT) can be used to predict the UV-Vis absorption spectrum, providing a theoretical basis for experimental validation.[17]

Predicted Electronic Properties (Qualitative)

Based on data for similar substituted pyrroles, we can anticipate the following trends:

Property	Predicted Value/Trend	Rationale
HOMO Energy	-5.0 to -5.5 eV	The electron-donating pyrrole core leads to a relatively high HOMO level, though stabilized compared to unsubstituted pyrrole by the aromatic substituent.
LUMO Energy	-1.5 to -2.0 eV	The extended π-system will lower the LUMO energy.
HOMO-LUMO Gap	3.0 to 4.0 eV	Typical for many organic semiconductors. The exact value will depend on the degree of planarity and conjugation.[17]
Ionization Potential	5.5 to 6.0 eV	Directly related to the HOMO energy.
Electron Affinity	1.0 to 1.5 eV	Directly related to the LUMO energy.

Experimental Characterization

Experimental validation is crucial to confirm the theoretical predictions. The following techniques are standard for characterizing the electronic properties of new organic materials.

Synthesis

The synthesis of 1-ethenyl-2-(4-ethylphenyl)-1H-pyrrole would likely proceed via a multi-step route. A plausible approach would be the synthesis of the 2-(4-ethylphenyl)-1H-pyrrole core, followed by N-vinylation. Several methods exist for the synthesis of substituted pyrroles, such as the Paal-Knorr synthesis or variations of the Hantzsch pyrrole synthesis.[18] N-vinylation can be achieved through various methods, including reaction with acetylene or vinylating agents.[19]

A potential synthetic route is outlined below:

Caption: A conceptual synthetic workflow for 1-ethenyl-2-(4-ethylphenyl)-1H-pyrrole.

UV-Visible Spectroscopy

UV-Vis spectroscopy is a fundamental technique for probing the electronic transitions in a molecule. The absorption spectrum will reveal the HOMO-LUMO gap.[1]

Experimental Protocol:

• Sample Preparation: Dissolve a small amount of the purified compound in a UV-transparent solvent (e.g., dichloromethane or acetonitrile).

• Data Acquisition: Record the absorption spectrum over a range of approximately 200-800 nm.

• Analysis: The onset of the lowest energy absorption band can be used to estimate the optical band gap (Eg) using the equation: Eg = 1240 / λonset (where λonset is in nm). Unsubstituted pyrrole exhibits absorption maxima around 210 and 240 nm.[1] For the title compound, a significant red-shift is expected due to the extended conjugation.

Cyclic Voltammetry (CV)

Cyclic voltammetry is an electrochemical technique used to determine the oxidation and reduction potentials of a molecule, which can then be used to estimate the HOMO and LUMO energy levels.[20][21]

Experimental Protocol:

• Electrolyte Solution: Prepare a solution of a supporting electrolyte (e.g., 0.1 M tetrabutylammonium hexafluorophosphate) in a suitable solvent (e.g., acetonitrile).

• Working Electrode: A glassy carbon electrode is commonly used.

• Reference Electrode: A standard calomel electrode (SCE) or Ag/AgCl electrode.

• Counter Electrode: A platinum wire.

• Analyte: Add the compound of interest to the electrolyte solution.

• Data Acquisition: Scan the potential to observe the oxidation and reduction peaks. A ferrocene/ferrocenium (Fc/Fc+) couple is often used as an internal standard.

• Analysis: The HOMO and LUMO energies can be estimated from the onset of the oxidation (Eox) and reduction (Ered) potentials using the following empirical formulas:[4]

  • EHOMO = - (Eox - EFc/Fc+ + 4.8) eV

  • ELUMO = - (Ered - EFc/Fc+ + 4.8) eV

Caption: A schematic of a typical three-electrode setup for cyclic voltammetry.

Summary and Future Outlook

1-ethenyl-2-(4-ethylphenyl)-1H-pyrrole represents a promising, yet unexplored, candidate for organic electronic applications. This guide has laid out a theoretical framework for understanding its electronic properties, predicting a HOMO-LUMO gap suitable for a semiconductor, and has provided a clear experimental path for its synthesis and characterization.

Future research should focus on:

• Synthesis and Purification: Developing an efficient and scalable synthetic route.

• Experimental Validation: Performing the described UV-Vis and CV experiments to determine the actual electronic properties.

• Device Fabrication: Incorporating the material into prototype OFETs or OPVs to assess its performance in a device setting.

• Further Functionalization: Exploring the effects of different substituents on the pyrrole core to further tune the electronic properties.

By following the roadmap outlined in this guide, researchers can effectively investigate the potential of 1-ethenyl-2-(4-ethylphenyl)-1H-pyrrole and contribute to the growing field of pyrrole-based organic electronics.

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• Advances in Charge Carrier Mobility of Diketopyrrolopyrrole-Based Organic Semiconductors. (2024).
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Protocols & Analytical Methods

Application Note: Polymerization Techniques for 1-Ethenyl-2-(4-ethylphenyl)-1H-pyrrole

Introduction & Mechanistic Insights

1-Ethenyl-2-(4-ethylphenyl)-1H-pyrrole (also known as 1-vinyl-2-(4-ethylphenyl)pyrrole, or VEPP) is a highly functionalized monomer belonging to the N-vinylpyrrole family. The integration of an electron-rich pyrrole ring, a reactive N-vinyl group, and a sterically demanding 2-(4-ethylphenyl) substituent makes VEPP a highly versatile building block for synthesizing electroconductive, paramagnetic, and luminescent materials[1].

The polymerization of 2-aryl-substituted N-vinylpyrroles is highly dependent on the choice of initiator, which dictates the fundamental architecture of the resulting polymer[2]. As an Application Scientist, understanding the causality behind these mechanistic pathways is critical for tailoring the polymer's physicochemical properties:

• Free Radical Polymerization: Initiated by agents like azobisisobutyronitrile (AIBN), the reaction proceeds via standard vinyl addition. The bulky 2-(4-ethylphenyl) group sterically shields the growing macroradical center. While this steric hindrance limits the overall molecular weight (typically yielding oligomers in the 2100–2500 Da range), it effectively prevents unwanted cross-linking, ensuring a linear polyethylene backbone with pendant pyrrole moieties[1],[2].

• Cationic Polymerization: When catalyzed by Lewis acids (e.g., FeCl₃·6H₂O or BF₃·OEt₂), the mechanism diverges significantly. The pyrrole ring is highly nucleophilic and competes with the vinyl group for the cationic active center. This electrophilic attack on the C4 or C5 position of the pyrrole ring leads to a unique polymer architecture consisting of alternating pyrrole and ethylidene units, rather than a simple vinyl backbone[2].

Mechanistic pathways of 1-ethenyl-2-(4-ethylphenyl)-1H-pyrrole polymerization.

Quantitative Data Summary

The following table summarizes the divergent outcomes of radical versus cationic polymerization for 2-aryl-N-vinylpyrrole derivatives, providing a benchmark for expected experimental yields and material properties[2].

Parameter	Free Radical Polymerization	Cationic Polymerization
Mechanism	Vinyl addition	Electrophilic ring attack
Initiator	AIBN (0.5 – 5.0 wt%)	FeCl₃·6H₂O or BF₃·OEt₂ (2.0 wt%)
Temperature	60 – 80 °C	20 – 80 °C
Reaction Time	24 – 50 hours	24 – 48 hours
Typical Yield	Up to 92%	Up to 61%
Molecular Weight (Mw)	2100 – 2500 Da	800 – 3100 Da
Polymer Architecture	Polyethylene backbone with pendant pyrroles	Alternating pyrrole and ethylidene units
Conductivity (I₂ Doped)	~ 2.6 × 10⁻⁷ S/cm	~ 4.2 × 10⁻⁶ S/cm

Experimental Protocols

Protocol A: Free Radical Polymerization (Linear Backbone Synthesis)

This protocol utilizes AIBN to selectively polymerize the vinyl group while leaving the pyrrole ring intact[2].

Materials: VEPP monomer (purified via vacuum distillation), AIBN (recrystallized from methanol), anhydrous benzene or toluene. Procedure:

• Preparation: In a Schlenk flask, dissolve 1.0 g of VEPP in 5.0 mL of anhydrous benzene.

• Initiation: Add 0.02 g (2.0 wt%) of AIBN to the solution.

• Degassing: Subject the mixture to three consecutive freeze-pump-thaw cycles to remove dissolved oxygen, which acts as a radical scavenger. Seal the flask under an argon atmosphere.

• Thermal Incubation: Immerse the flask in a thermostated oil bath at 80 °C for 48 hours with continuous magnetic stirring.

• Precipitation: Cool the mixture to room temperature and precipitate the polymer by adding the solution dropwise into 50 mL of vigorously stirred cold hexane.

• Purification: Filter the precipitate, wash with diethyl ether, and dry under vacuum at 40 °C to a constant weight.

• Self-Validation Check: Dissolve a small aliquot of the dried product in 1,4-dioxane. Complete dissolution validates the absence of cross-linking, confirming a linear polyethylene-type backbone.

Protocol B: Cationic Polymerization (Alternating Unit Synthesis)

This protocol utilizes a Lewis acid to induce electrophilic attack on the pyrrole ring, generating a highly conjugated, alternating polymer structure[2].

Materials: VEPP monomer, FeCl₃·6H₂O (catalyst), anhydrous benzene. Procedure:

• Preparation: Dissolve 1.0 g of VEPP in 5.0 mL of anhydrous benzene in a round-bottom flask equipped with a magnetic stirrer and an argon inlet.

• Catalyst Addition: Slowly add 0.02 g (2.0 wt%) of FeCl₃·6H₂O. Note: The reaction is exothermic; control the addition rate to prevent localized overheating.

• Incubation: Stir the reaction mixture at 60 °C for 24 hours.

• Quenching: Terminate the reaction by adding 1.0 mL of ammoniacal methanol to neutralize the Lewis acid.

• Precipitation: Pour the mixture into 50 mL of cold hexane to precipitate the oligomers. Filter and dry under vacuum.

• Self-Validation Check: Analyze the product via Gel Permeation Chromatography (GPC). A broad polydispersity index and a lower molecular weight (Mw ~800–3100 Da) compared to Protocol A confirm the step-growth-like nature of the cationic electrophilic attack.

Protocol C: Post-Polymerization Iodine Doping

To activate the semiconducting properties of the synthesized polymers, vapor-phase iodine doping is employed[2].

Procedure:

• Cast a thin film of the synthesized polymer from a dioxane solution onto a glass substrate.

• Place the dried film in a sealed desiccator containing iodine crystals.

• Expose the film to iodine vapor at room temperature for 24 hours.

• Self-Validation Check: A distinct color change from pale yellow to dark brown/black indicates successful charge-transfer complex formation. Conductivity measurements using a four-probe setup should yield values in the 10⁻⁷ to 10⁻⁶ S/cm range[2].

Step-by-step experimental workflow for synthesis and post-polymerization doping.

References

• Mikhaleva, A. I., Markova, M. V., Tatarinova, I. V., Morozova, L. V., & Trofimov, B. A. (2014). "Polymerization of N-Vinylpyrroles: Recent Achievements." Polymer Science Series B, 56(4), 443-463. URL:[Link]

• Tatarinova, I. V., Markova, M. V., Mikhaleva, A. I., Morozova, L. V., et al. (2012). "Cationic and free radical polymerization of N-vinyl-2,3-diphenylpyrrole." Synthetic Metals, 162(9-10), 808-815. URL:[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. (PDF) Cationic and free radical polymerization of N-vinyl-2,3-diphenylpyrrole [academia.edu]

Application Note: 1H-Pyrrole, 1-ethenyl-2-(4-ethylphenyl)- in Advanced Materials Science

Executive Summary

1H-Pyrrole, 1-ethenyl-2-(4-ethylphenyl)- , commonly referred to as 1-vinyl-2-(4-ethylphenyl)pyrrole, is a highly versatile bifunctional monomer utilized in the synthesis of advanced optoelectronic and conductive materials. This guide provides a comprehensive mechanistic overview and self-validating protocols for leveraging its dual-reactivity. By selectively targeting either the N-vinyl group or the aromatic pyrrole core, materials scientists can engineer polymers ranging from dopable semiconductor matrices to highly conjugated, narrow-bandgap conductive networks.

Physicochemical Profiling & Structural Causality

The utility of 1-vinyl-2-(4-ethylphenyl)pyrrole in polymer science is dictated by three distinct structural features, each causing a specific chemical behavior:

• The N-Vinyl Group: Acts as an isolated olefinic site susceptible to free-radical initiation. Polymerization here yields a saturated, insulating backbone with pendant electron-rich pyrrole rings.

• The Pyrrole Core: Highly susceptible to one-electron oxidants (e.g., FeCl 3​ ). Oxidation generates a radical cation that drives step-growth coupling at the C5 position, forming a conjugated polypyrrole backbone.

• The 4-Ethylphenyl Substituent: This bulky group serves a critical causal role. In traditional polypyrrole synthesis, chains pack densely via π−π stacking, rendering the polymer insoluble and unprocessable. The 4-ethylphenyl group sterically disrupts this tight packing, significantly enhancing the solubility of the resulting polymer in organic solvents. Furthermore, it acts as an electron-donating moiety, elevating the HOMO level and narrowing the optical bandgap.

The monomer itself is typically synthesized via the Trofimov reaction, where 1-(4-ethylphenyl)ethanone oxime reacts with acetylene gas under superbasic conditions ()[1]. This one-pot, base-mediated ethynylation avoids complex pyrrole precursors and directly yields the N-vinylated product with high atom economy.

Dual-Pathway Polymerization Workflows

The orthogonal reactivity of the monomer allows for two distinct polymerization pathways, summarized in the workflow diagram below.

Dual-pathway polymerization of 1-vinyl-2-(4-ethylphenyl)pyrrole.

Experimental Protocols

Protocol A: Free-Radical Polymerization (Pendant Pyrrole Architecture)

Objective: Synthesize a soluble, processable insulating polymer that can be post-doped into a paramagnetic semiconductor ()[2]. Causality: Azobisisobutyronitrile (AIBN) selectively initiates the N-vinyl double bond without oxidizing the pyrrole ring, preserving the heterocycle as a pendant functional group.

Step-by-Step Methodology:

• Preparation: Dissolve 10 mmol of 1-vinyl-2-(4-ethylphenyl)pyrrole in 20 mL of anhydrous toluene in a Schlenk flask. Add 0.1 mmol (1 mol%) of AIBN.

• Degassing (Critical Step): Subject the mixture to three freeze-pump-thaw cycles.

  • Self-Validation: If oxygen is present, the solution will exhibit a delayed induction period or fail to polymerize, as O 2​ acts as a radical scavenger. Successful degassing is confirmed by a steady viscosity increase after 4 hours of heating.

• Propagation: Heat the sealed flask to 70 °C under an argon atmosphere for 24 hours.

• Termination & Recovery: Precipitate the polymer by dropwise addition of the toluene solution into 200 mL of cold methanol under vigorous stirring.

  • Self-Validation: A successful radical polymerization yields a white to pale-yellow fibrous precipitate. If the solution turns black, premature oxidative coupling of the pyrrole ring has occurred, indicating oxygen contamination or excessive localized heating.

• Doping: Expose the dried polymer to iodine (I 2​ ) vapor in a sealed desiccator for 24 hours to achieve a semiconductor state.

Protocol B: Oxidative Chemical Polymerization (Conjugated Backbone)

Objective: Synthesize a highly conductive, conjugated polypyrrole derivative. Causality: Anhydrous Iron(III) chloride (FeCl 3​ ) acts as a one-electron oxidant, extracting an electron from the pyrrole π -system. The resulting radical cations dimerize and propagate to form a conjugated backbone, leaving the N-vinyl groups available for secondary cross-linking.

Step-by-Step Methodology:

• Monomer Solution: Dissolve 5 mmol of the monomer in 15 mL of anhydrous chloroform. Cool the flask to 0 °C in an ice bath.

  • Self-Validation: The reaction must remain chilled. An uncontrolled exotherm indicates overly rapid radical cation coupling, which leads to structural defects (e.g., cross-linking at the N-vinyl group) and a severe loss of final conductivity.

• Oxidant Addition: Prepare a solution of 12.5 mmol (2.5 eq) FeCl 3​ in 10 mL of chloroform. Add this dropwise to the monomer solution over 30 minutes under vigorous stirring.

• Propagation: Allow the mixture to stir for 12 hours, gradually warming to room temperature.

• Termination: Quench the reaction by adding 50 mL of methanol. Filter the resulting black precipitate.

• Dedoping (Optional): To isolate the neutral polymer, stir the black precipitate in 0.1 M ammonium hydroxide for 2 hours.

  • Self-Validation: The transition from a highly conductive doped state (black/dark blue) to a neutral dedoped state (brown/yellow) visually confirms the successful removal of chloride counter-ions.

Optoelectronic Modifications: Formylation & Schiff Bases

To push the material into the narrow-bandgap regime required for advanced optoelectronics (e.g., OLEDs, photovoltaics), the monomer can be chemically modified prior to polymerization.

Formylation Causality: Traditional Vilsmeier-Haack formylation utilizes POCl 3​ , which is highly aggressive and often triggers unwanted oligomerization or cleavage of the N-vinyl group. By substituting POCl 3​ with an N,N-dimethylformamide/oxalyl chloride (DMF/(COCl) 2​ ) reagent system, the formylation proceeds smoothly at room temperature in just 40 minutes. This preserves the delicate N-vinyl moiety and increases yields by up to 27% ()[3].

The resulting 1-vinylpyrrole-2-carbaldehydes can be condensed with diamines to form Schiff bases. Electrochemical polymerization of these Schiff base monomers yields polymers with extremely narrow bandgaps (down to 0.7 eV) and intense fluorescence, making them exceptional candidates for blue/green light emitters ()[2]. Additionally, tricyanovinylation of the pyrrole ring yields sensitizers that drastically enhance the electrophotographic sensitivity of polymeric photoconductors ()[4].

Quantitative Data Summary

The table below summarizes the divergent properties of the materials generated depending on the chosen polymerization pathway and structural modification.

Material Architecture	Synthesis Pathway	Intrinsic Conductivity	Doped Conductivity	Optical Bandgap	Primary Application
Poly(1-vinylpyrrole)	Radical (AIBN)	<10−11 S/cm	∼10−7 S/cm (I 2​ )	> 3.0 eV	Photoconductor Matrix
Substituted Polypyrrole	Oxidative (FeCl 3​ )	∼10−4 S/cm	10−1 to 101 S/cm	1.5 - 2.5 eV	Conductive Coatings
Schiff-Base Copolymer	Electrochemical	∼10−6 S/cm	∼10−2 S/cm	0.7 - 2.34 eV	Photovoltaics / OLEDs

References

• Trofimov, B. A., et al. "Synthesis of 2-(1-hydroxypropyn-2-yl)-1-vinylpyrroles 2a-j." ResearchGate.[Link]

• Mikhaleva, A. I., et al. "An Efficient Route to 1-Vinylpyrrole-2-carbaldehydes." Organic Chemistry Portal.[Link]

• Morozova, L. V., et al. "Electrochemical polymerization of some monomers with Schiff's base structure - A voltammetric study." ResearchGate.[Link]

• Trofimov, B. A., et al. "Tricyanovinylpyrroles: synthesis, conformational structure, photosensitizing properties, and electrical conductivity." Semantic Scholar.[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. An Efficient Route to 1-Vinylpyrrole-2-carbaldehydes [organic-chemistry.org]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Application Notes and Protocols: Strategic Functionalization of 1-Vinyl-2-(4-ethylphenyl)pyrrole for Drug Discovery Scaffolds

Introduction: The Pyrrole Scaffold as a Privileged Structure in Medicinal Chemistry

The pyrrole nucleus is a cornerstone of medicinal chemistry, forming the structural basis for a vast array of natural products and synthetic pharmaceuticals.[1][2][3] Its electron-rich aromatic system and hydrogen bonding capabilities allow it to engage with numerous biological targets, leading to a wide spectrum of therapeutic activities, including anticancer, antimicrobial, and anti-inflammatory properties.[1][4] The 1-vinyl-2-arylpyrrole scaffold, specifically 1-vinyl-2-(4-ethylphenyl)pyrrole, represents a particularly versatile starting point for drug discovery. This structure offers three distinct regions for chemical modification:

• The Pyrrole Core: An electron-rich heterocycle amenable to electrophilic aromatic substitution.[5][6]

• The N-Vinyl Group: A reactive moiety capable of participating in cycloaddition reactions and other transformations.[7][8][9]

• The 4-Ethylphenyl Moiety: A peripheral aromatic ring that can be modified to modulate lipophilicity and target interactions.

This guide provides a detailed exploration of key functionalization strategies for 1-vinyl-2-(4-ethylphenyl)pyrrole. It offers field-tested protocols and explains the chemical rationale behind each methodological choice, empowering researchers to efficiently generate diverse libraries of novel compounds for drug screening and lead optimization.

Strategic Overview of Functionalization Pathways

The derivatization of the 1-vinyl-2-(4-ethylphenyl)pyrrole scaffold can be systematically approached through several high-yield chemical transformations. Each pathway installs a unique functional handle or builds molecular complexity, paving the way for a diverse chemical library.

Figure 1: High-level workflow for the functionalization of 1-vinyl-2-(4-ethylphenyl)pyrrole.

Section 1: Electrophilic Aromatic Substitution (EAS) on the Pyrrole Core

The pyrrole ring is highly activated towards electrophilic attack, with a reactivity greater than that of furan, thiophene, and benzene.[6][10] Substitution preferentially occurs at the C2 or C5 positions (α-positions) because the resulting carbocation intermediate is stabilized by a greater number of resonance structures compared to attack at C3 or C4 (β-positions).[6] In our 2-substituted scaffold, the C5 position is the most sterically accessible and electronically favored site for electrophilic attack.

Vilsmeier-Haack Formylation: Installation of a Key Synthetic Handle

The Vilsmeier-Haack reaction is a mild and efficient method for introducing a formyl (-CHO) group onto electron-rich aromatic rings.[10][11] The aldehyde product is an exceptionally versatile intermediate, enabling subsequent reactions such as reductive amination, Wittig olefination, and oxidation to a carboxylic acid.

Causality Behind the Protocol: The reaction begins with the formation of the electrophilic "Vilsmeier reagent," a chloroiminium salt, from N,N-dimethylformamide (DMF) and phosphorus oxychloride (POCl₃).[11][12][13] The electron-rich C5 position of the pyrrole attacks this electrophile. The reaction is typically run at low temperatures to control the exothermicity of the reagent formation and to prevent potential polymerization of the pyrrole substrate under acidic conditions.[10] A final aqueous workup hydrolyzes the iminium intermediate to yield the desired aldehyde.[10]

Figure 2: Simplified mechanism of the Vilsmeier-Haack reaction on the pyrrole core.

Protocol 1: C5-Formylation of 1-Vinyl-2-(4-ethylphenyl)pyrrole

• Materials & Reagents:

  • 1-Vinyl-2-(4-ethylphenyl)pyrrole (1.0 eq)

  • Anhydrous N,N-Dimethylformamide (DMF) (3.0 eq)

  • Phosphorus oxychloride (POCl₃) (1.2 eq)

  • Anhydrous 1,2-dichloroethane (DCE)

  • Saturated aqueous sodium bicarbonate (NaHCO₃)

  • Dichloromethane (DCM)

  • Brine, Anhydrous magnesium sulfate (MgSO₄)

• Step-by-Step Methodology:

  • Reagent Preparation: In a flame-dried, three-necked flask under a nitrogen atmosphere, add anhydrous DMF (3.0 eq) to anhydrous DCE. Cool the solution to 0°C using an ice-water bath.

  • Vilsmeier Reagent Formation: Add POCl₃ (1.2 eq) dropwise to the stirred DMF solution over 20 minutes, ensuring the internal temperature remains below 5°C. Stir the resulting mixture at 0°C for an additional 30 minutes.

  • Substrate Addition: Dissolve 1-vinyl-2-(4-ethylphenyl)pyrrole (1.0 eq) in a minimal amount of anhydrous DCE and add it dropwise to the cold Vilsmeier reagent.

  • Reaction: Allow the reaction mixture to warm to room temperature and then heat to 60°C. Monitor the reaction progress by TLC (e.g., using 4:1 Hexanes:Ethyl Acetate) until the starting material is consumed (typically 2-4 hours).

  • Workup: Cool the mixture to 0°C and carefully pour it into a beaker containing crushed ice and a saturated solution of NaHCO₃. Stir vigorously for 30 minutes until the bubbling ceases and the mixture is basic.

  • Extraction & Purification: Transfer the mixture to a separatory funnel and extract with DCM (3x). Combine the organic layers, wash with brine, dry over MgSO₄, filter, and concentrate under reduced pressure. Purify the crude product via flash column chromatography on silica gel to yield the pure 5-formyl-1-vinyl-2-(4-ethylphenyl)pyrrole.

• Self-Validation & Troubleshooting:

  • Expected Outcome: The product should be a pale yellow solid or oil. Typical yields range from 75-90%.[13]

  • Troubleshooting: If the reaction does not proceed, the temperature may be too low; consider gently increasing the heat to 70-80°C.[14] If significant dark-colored polymerization occurs, it indicates overly harsh acidic conditions or temperature; ensure slow, controlled addition of reagents at 0°C.

Friedel-Crafts Acylation: Introducing Ketone Moieties

Friedel-Crafts acylation introduces an acyl group (R-C=O) to the pyrrole ring, creating ketones that can serve as building blocks for more complex molecules.[15][16] The reaction employs an acyl chloride or anhydride and a Lewis acid catalyst, such as aluminum chloride (AlCl₃) or ferric chloride (FeCl₃).[17][18]

Causality Behind the Protocol: The Lewis acid coordinates to the acyl chloride, generating a highly electrophilic acylium ion.[16] This potent electrophile is then attacked by the pyrrole ring. A key challenge with pyrroles is their propensity to polymerize under strong Lewis acid conditions.[19] Therefore, this protocol uses milder conditions: a less reactive Lewis acid (FeCl₃) and low temperatures to mitigate side reactions. The acylation will occur at the C5 position for the same steric and electronic reasons as formylation.

Protocol 2: C5-Acetylation of 1-Vinyl-2-(4-ethylphenyl)pyrrole

• Materials & Reagents:

  • 1-Vinyl-2-(4-ethylphenyl)pyrrole (1.0 eq)

  • Acetyl chloride (CH₃COCl) (1.1 eq)

  • Anhydrous iron(III) chloride (FeCl₃) (1.1 eq)

  • Anhydrous Dichloromethane (DCM)

  • 1 M Hydrochloric acid (HCl)

  • Saturated aqueous sodium bicarbonate (NaHCO₃)

• Step-by-Step Methodology:

  • Setup: In a flame-dried, three-necked flask under a nitrogen atmosphere, suspend anhydrous FeCl₃ (1.1 eq) in anhydrous DCM. Cool the suspension to 0°C.

  • Electrophile Formation: Add acetyl chloride (1.1 eq) dropwise to the cold suspension. Stir for 15 minutes at 0°C.

  • Substrate Addition: Add a solution of 1-vinyl-2-(4-ethylphenyl)pyrrole (1.0 eq) in anhydrous DCM dropwise to the reaction mixture over 30 minutes.

  • Reaction: Stir the reaction at 0°C and monitor by TLC. Allow it to proceed until the starting material is consumed (typically 1-3 hours). Do not allow the reaction to warm significantly.

  • Workup: Quench the reaction by slowly adding it to a mixture of crushed ice and 1 M HCl. Stir until all solids dissolve.

  • Extraction & Purification: Extract the aqueous layer with DCM (3x). Combine the organic layers, wash with saturated NaHCO₃ solution and then brine. Dry over anhydrous MgSO₄, filter, and concentrate. Purify the crude product by flash column chromatography.

• Self-Validation & Troubleshooting:

  • Expected Outcome: A light-colored solid product. Yields can be more variable than formylation (50-75%) due to potential side reactions.

  • Troubleshooting: Low yield or polymerization is common.[19] Ensure all reagents and glassware are scrupulously dry. If AlCl₃ is used, the reaction must be kept colder (e.g., -20°C to 0°C) and the pyrrole must be added very slowly to the pre-formed acylium ion complex.[17]

Section 2: Halogenation and Palladium-Catalyzed Cross-Coupling

Introducing a halogen, typically bromine, onto the pyrrole ring transforms it into a versatile substrate for palladium-catalyzed cross-coupling reactions. This two-step sequence is one of the most powerful strategies for creating complex bi-aryl and heteroaryl structures, which are common motifs in pharmaceuticals.[20][21]

C5-Bromination with N-Bromosuccinimide (NBS)

N-Bromosuccinimide (NBS) is a mild and selective brominating agent for electron-rich heterocycles, avoiding the harsh, strongly acidic conditions of using Br₂.[22] The reaction proceeds rapidly at low temperatures.

Protocol 3: C5-Bromination of 1-Vinyl-2-(4-ethylphenyl)pyrrole

• Materials & Reagents:

  • 1-Vinyl-2-(4-ethylphenyl)pyrrole (1.0 eq)

  • N-Bromosuccinimide (NBS) (1.05 eq)

  • Anhydrous Tetrahydrofuran (THF)

• Step-by-Step Methodology:

  • Setup: Dissolve 1-vinyl-2-(4-ethylphenyl)pyrrole in anhydrous THF in a round-bottom flask and cool to -78°C (dry ice/acetone bath).

  • Reagent Addition: Add a solution of NBS (1.05 eq) in anhydrous THF dropwise.

  • Reaction: Stir at -78°C for 1 hour. Monitor by TLC; the product should have a slightly higher Rf than the starting material.

  • Workup: Quench the reaction with water and allow it to warm to room temperature. Extract with ethyl acetate (3x).

  • Purification: Combine the organic layers, wash with brine, dry over MgSO₄, and concentrate. The crude 5-bromo product is often pure enough for the next step but can be purified by a quick silica gel plug if necessary.

Suzuki-Miyaura Cross-Coupling

The Suzuki-Miyaura reaction is a Nobel Prize-winning C-C bond formation methodology that couples an organohalide with an organoboron compound, catalyzed by a palladium(0) complex.[20][23] It is renowned for its mild conditions and tolerance of a wide variety of functional groups.

Causality Behind the Protocol: The reaction proceeds via a catalytic cycle involving a Pd(0)/Pd(II) couple. The key steps are: (1) Oxidative addition of the C-Br bond to the Pd(0) catalyst, (2) Transmetalation of the aryl group from the boronic acid to the palladium complex (facilitated by the base), and (3) Reductive elimination to form the new C-C bond and regenerate the Pd(0) catalyst. The choice of catalyst (e.g., Pd(dppf)Cl₂) and base (e.g., K₂CO₃) is crucial for efficient turnover.[20]

Figure 3: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Protocol 4: Suzuki Coupling of 5-Bromo-1-vinyl-2-(4-ethylphenyl)pyrrole

• Materials & Reagents:

  • 5-Bromo-1-vinyl-2-(4-ethylphenyl)pyrrole (1.0 eq)

  • Arylboronic acid (e.g., 4-methoxyphenylboronic acid) (1.5 eq)

  • Pd(dppf)Cl₂·CH₂Cl₂ (0.03 eq)

  • Potassium carbonate (K₂CO₃) (3.0 eq)

  • 1,2-Dimethoxyethane (DME) and Water (4:1 mixture)

• Step-by-Step Methodology:

  • Setup: To a flask, add the 5-bromo-pyrrole (1.0 eq), arylboronic acid (1.5 eq), K₂CO₃ (3.0 eq), and Pd(dppf)Cl₂ (0.03 eq).

  • Degassing: Evacuate and backfill the flask with nitrogen or argon three times.

  • Solvent Addition: Add the degassed DME/water solvent mixture via syringe.

  • Reaction: Heat the mixture to 85°C with vigorous stirring. Monitor the reaction by TLC or LC-MS until the starting material is consumed (typically 6-12 hours).

  • Workup: Cool the reaction to room temperature and dilute with ethyl acetate. Filter through a pad of Celite to remove the catalyst.

  • Extraction & Purification: Wash the filtrate with water and then brine. Dry the organic layer over MgSO₄, filter, and concentrate. Purify the residue by flash column chromatography to yield the 5-aryl-substituted product.

• Self-Validation & Troubleshooting:

  • Expected Outcome: The bi-aryl product, typically as a white or off-white solid. Yields are generally good to excellent (70-95%).[20][21]

  • Troubleshooting: If the reaction is sluggish, ensure the solvents were properly degassed, as oxygen can deactivate the catalyst. Debromination of the starting material suggests a problem with the transmetalation step; ensure the base is anhydrous and of good quality.[21]

Section 3: Cycloaddition Reactions of the 1-Vinyl Group

The N-vinyl group acts as a competent diene in [4π+2π] cycloaddition reactions, providing a powerful route to construct fused indole-like ring systems.[7][8] This transformation dramatically increases the structural complexity and three-dimensionality of the scaffold.

[4+2] Diels-Alder Cycloaddition

The vinylpyrrole system can react with electron-deficient dienophiles (e.g., maleic anhydride, dimethyl acetylenedicarboxylate) to form tetrahydroindole derivatives.[7] This is a concerted, pericyclic reaction that creates a six-membered ring.[24][25]

Protocol 5: Diels-Alder Reaction with Maleic Anhydride

• Materials & Reagents:

  • 1-Vinyl-2-(4-ethylphenyl)pyrrole (1.0 eq)

  • Maleic anhydride (1.0 eq)

  • Toluene

• Step-by-Step Methodology:

  • Setup: Dissolve 1-vinyl-2-(4-ethylphenyl)pyrrole and maleic anhydride in toluene in a sealed tube or a flask equipped with a reflux condenser.

  • Reaction: Heat the mixture to 110°C. The reaction is often complete within a few hours, but may require overnight heating. Monitor by TLC.

  • Isolation: Cool the reaction mixture. The product often precipitates from the solution. Collect the solid by filtration and wash with cold toluene or hexanes.

  • Purification: If necessary, the product can be recrystallized (e.g., from ethyl acetate/hexanes) to achieve high purity.

• Self-Validation & Troubleshooting:

  • Expected Outcome: A crystalline solid. Yields are often very high (>90%).

  • Troubleshooting: If the reaction is slow, ensure the dienophile is sufficiently electron-deficient. For less reactive dienophiles, higher temperatures or Lewis acid catalysis may be required, but this risks polymerization. The initial cycloadduct may undergo further reactions (e.g., aromatization) depending on the conditions and dienophile used.[7]

Data Presentation

Table 1: Summary of Key Functionalization Reactions

Strategy	Reaction Type	Position	Key Reagents	Resulting Moiety
EAS	Vilsmeier-Haack	C5	DMF, POCl₃	Aldehyde (-CHO)
EAS	Friedel-Crafts	C5	CH₃COCl, FeCl₃	Acetyl (-COCH₃)
Halogenation	Electrophilic Bromination	C5	NBS	Bromo (-Br)
Cross-Coupling	Suzuki-Miyaura	C5	Ar-B(OH)₂, Pd Cat.	Aryl (-Ar)

| Cycloaddition | Diels-Alder | N1-Vinyl | Maleic Anhydride | Fused Tetrahydroindole |

Conclusion: A Gateway to Chemical Diversity

The 1-vinyl-2-(4-ethylphenyl)pyrrole scaffold is a highly valuable starting point for medicinal chemistry programs. The protocols detailed in this guide provide reliable and scalable methods for its functionalization through electrophilic substitution, palladium-catalyzed cross-coupling, and cycloaddition reactions. By strategically applying these transformations, researchers can rapidly access a wide array of novel chemical entities with diverse pharmacophores and three-dimensional shapes, significantly accelerating the drug discovery and development process.[3][4]

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• Gilow, H. M., & Burton, D. E. (1981). Bromination and chlorination of pyrrole and some reactive 1-substituted pyrroles. The Journal of Organic Chemistry, 46(11), 2221–2225. [Link]

• Aburto-Guzmán, C. A., et al. (2022). Substituted 2-arylquinoline and 2-methyl-1,2,3,4-tetrahydroquinoline derivatives with selective anticancer activity: synthesis, structure–activity relationships, and molecular modelling insights. New Journal of Chemistry, 46(46), 22247-22261. [Link]

• Ghaffari, F., et al. (2022). Vinyl azides in organic synthesis: an overview. RSC Advances, 12(48), 31235-31256. [Link]

• Banks, M. R., et al. (1994). Reaction of 1-substituted pyrroles with N-fluorodibenzenesulfonimide: Effect of halogen on electrophilic substitution by addition-elimination. Heterocycles, 37(2), 979-983. [Link]

• Kumar, A., et al. (2020). Design, Synthesis, Structure-Activity Relationship and Docking Studies of Novel Functionalized Arylvinyl-1,2,4-Trioxanes as Potent Antiplasmodial as well as Anticancer Agents. Chemistry & Biodiversity, 17(8), e2000281. [Link]

• Wikipedia. (n.d.). Cycloaddition. Wikipedia. [Link]

• LibreTexts Chemistry. (2023). 1.2: Cycloaddition Reactions. Chemistry LibreTexts. [Link]

• Sabt, A., et al. (2017). Structure-activity relationships and docking studies of synthetic 2-arylindole derivatives determined with aromatase and quinone reductase 1. Bioorganic & Medicinal Chemistry, 25(24), 6543-6555. [Link]

• Sorgi, K. L., et al. (1998). N-VINYLPYRROLIDIN-2-ONE AS A 3-AMINOPROPYL CARBANION EQUIVALENT IN THE SYNTHESIS OF SUBSTITUTED 1-PYRROLINES: 2-PHENYL-1-PYRROLINE. Organic Syntheses, 75, 215. [Link]

• Mathew, A. T., et al. (2021). A Review on Heteroaryl Substituted Pyrazolines with their Pharmacological Activity and SAR Studies. International Journal of Recent Research, 8(10), 174-183. [Link]

• Trofimov, B. A., & Mikhaleva, A. I. (2009). Polymerization of N-vinylpyrroles: Recent achievements. Russian Journal of General Chemistry, 79(1), 127-142. [Link]

• Iannazzo, D., et al. (2021). Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds. Molecules, 26(15), 4437. [Link]

• Ackermann, L., et al. (2014). One-Pot Synthesis of Pyrrole-2-carboxylates and -carboxamides via an Electrocyclization/Oxidation Sequence. The Journal of Organic Chemistry, 79(22), 11030-11041. [Link]

• Ivanchev, S. S., et al. (2021). Kinetics and Mechanism of Synthesis of Carboxyl-Containing N-Vinyl-2-Pyrrolidone Telehelics for Pharmacological Use. Polymers, 13(21), 3794. [Link]

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Technical Notes & Optimization

Technical Support Center: Synthesis of 1H-Pyrrole, 1-ethenyl-2-(4-ethylphenyl)-

Welcome to the technical support center for the synthesis of 1H-Pyrrole, 1-ethenyl-2-(4-ethylphenyl)-. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of this synthesis, improve yields, and troubleshoot common experimental challenges. The information herein is synthesized from established literature and field-proven insights to ensure scientific integrity and practical utility.

Part 1: Frequently Asked Questions (FAQs)

This section addresses high-level questions regarding the synthesis strategy, key challenges, and product handling.

Q1: What is the most logical synthetic strategy for 1H-Pyrrole, 1-ethenyl-2-(4-ethylphenyl)-?

A two-step approach is the most practical and modular strategy. First, synthesize the 2-(4-ethylphenyl)-1H-pyrrole core. Second, introduce the N-vinyl group onto the pyrrole nitrogen. This approach allows for the purification of the intermediate, which often simplifies the final purification and improves the overall yield.

Q2: What are the most critical factors influencing the final yield?

The yield of this synthesis is highly dependent on three main areas:

• The efficiency of the N-vinylation step: This is often the most challenging part. The choice of catalyst (e.g., palladium or copper complexes), base, solvent, and the vinylating agent is crucial.[1][2]

• Purity of the 2-(4-ethylphenyl)-1H-pyrrole intermediate: Impurities in the starting pyrrole can interfere with the catalytic N-vinylation reaction.

• Minimization of side reactions: The primary competing reactions are C-vinylation of the pyrrole ring and polymerization of the N-vinylpyrrole product.[3][4] Reaction conditions must be carefully controlled to suppress these pathways.

Q3: What are the common side products, and how can they be minimized?

The most common side products are:

• C-Vinylated Pyrroles: The vinyl group may attach to a carbon atom of the pyrrole ring instead of the nitrogen. This is typically minimized by selecting appropriate catalysts and reaction conditions that favor N-substitution. Base-catalyzed vinylation with acetylenes, for instance, can sometimes lead to C-adducts depending on the substrate and conditions.[3]

• Poly(1-ethenyl-2-(4-ethylphenyl)-1H-pyrrole): The product itself is a monomer that can polymerize, especially at elevated temperatures or in the presence of radical initiators or oxygen.[4][5] To minimize this, it is advisable to use moderate reaction temperatures, work under an inert atmosphere (e.g., Argon or Nitrogen), and add a polymerization inhibitor during purification and storage.

• Byproducts from the Vinylation Reagent: For example, when using vinyl triflates, base-induced elimination can form ynoate byproducts.[1]

Q4: How can the final product be purified effectively?

Purification can be challenging due to the product's potential instability.

• Column Chromatography: This is the most common method for removing catalyst residues and side products. Use a silica gel column with a non-polar/polar solvent system (e.g., hexane/ethyl acetate).

• Vacuum Distillation: If the product is thermally stable enough, vacuum distillation can be effective for removing non-volatile impurities.[6] Distillation temperatures should be kept as low as possible to prevent polymerization.

• Crystallization: If the product is a solid, fractional crystallization can be a highly effective method for achieving high purity.[6][7]

Q5: What are the stability and storage considerations for N-vinylpyrroles?

N-vinylpyrroles can be unstable. They are prone to polymerization, especially when exposed to heat, light, or oxygen.[5][8][9] For long-term storage, keep the purified compound in a tightly sealed container, under an inert atmosphere, at low temperatures (e.g., in a refrigerator or freezer), and in the dark. Adding a small amount of a polymerization inhibitor, such as hydroquinone, may also be beneficial.

Part 2: Troubleshooting Guide

This guide provides a structured approach to resolving common issues encountered during the synthesis.

Workflow & Troubleshooting Overview

Caption: General workflow and key troubleshooting points.

Problem: Low or No Yield of the N-Vinylpyrrole Product

Possible Cause 1: Inefficient N-Vinylation Reaction

• Q: My catalyst doesn't seem to be working. What should I try?

  • A: Catalyst Choice & Activity: For N-vinylation with vinyl halides or triflates, palladium and copper catalysts are most common.[1][2][10] If a palladium-catalyzed reaction with a vinyl triflate is failing, ensure your catalyst system is optimal. The combination of a palladium source like Pd₂(dba)₃ and a phosphine ligand like XPhos is often effective.[1] For copper-catalyzed systems with vinyl halides, ligands such as 1,10-phenanthroline can be crucial for high yields.[11] Ensure the catalyst is not old or deactivated.

• Q: How critical is the choice of base?

  • A: Base Selection: The base is critical. For palladium-catalyzed couplings of pyrroles with vinyl triflates, anhydrous potassium phosphate (K₃PO₄) has been shown to be highly effective, minimizing side reactions.[1] Other bases like cesium carbonate (Cs₂CO₃) or potassium tert-butoxide can also be used, but may require more optimization.[10] The base must be strong enough to deprotonate the pyrrole but should not promote excessive side reactions.

• Q: Could the solvent be the issue?

  • A: Solvent Effects: Yes, the solvent plays a significant role. Aprotic solvents like toluene, dioxane, or DMF are typically used. For some palladium-catalyzed reactions, a mixture of toluene and dioxane (e.g., 3:1) can enhance the reaction rate and yield.[1] Ensure the solvent is anhydrous, as water can deactivate catalysts and reagents.

• Q: I'm not seeing any product formation even after a long reaction time. Should I increase the temperature?

  • A: Temperature and Reaction Time: N-vinylation reactions can be sensitive to temperature. While higher temperatures can increase the reaction rate, they can also lead to catalyst decomposition and product polymerization.[8] A typical range for palladium-catalyzed reactions is 60-80 °C.[1] If the reaction is slow, consider a modest increase in temperature or extending the reaction time while monitoring by TLC or GC-MS. Microwave-assisted synthesis can be an excellent alternative to dramatically reduce reaction times and often improve yields by providing rapid and uniform heating.[12][13]

Possible Cause 2: Issues with the 2-(4-ethylphenyl)-1H-pyrrole Precursor

• Q: I suspect my starting pyrrole is impure. How does this affect the reaction?

  • A: Purity of Starting Material: The N-H proton of the pyrrole is acidic and will be deprotonated during the reaction. Any acidic impurities can consume the base. Other nucleophilic impurities can compete with the pyrrole, and certain functional groups can poison the catalyst. Ensure the 2-(4-ethylphenyl)-1H-pyrrole is thoroughly purified (e.g., by chromatography or recrystallization) before the N-vinylation step.

Problem: Significant Formation of Side Products

• Q: My NMR spectrum shows a mixture of isomers. How can I improve N-selectivity over C-vinylation?

  • A: Controlling Regioselectivity: While base-catalyzed addition to activated acetylenes can sometimes yield C-vinylated products[3], transition metal-catalyzed cross-coupling reactions with vinyl halides or triflates are generally highly selective for N-vinylation. If you are observing C-vinylation, re-evaluate your catalytic system. Using a pre-formed N-lithiated or N-stannylated pyrrole can sometimes lead to undesired C-coupling, whereas the direct coupling of the neutral pyrrole in the presence of a base is often more selective for N-vinylation.[1]

• Q: My product turned into an insoluble solid during workup. What happened?

  • A: Preventing Polymerization: This is a classic sign of product polymerization. N-vinyl monomers are susceptible to this.[4]

    • Inert Atmosphere: Ensure the reaction and workup are performed under an inert atmosphere (N₂ or Ar) to exclude oxygen, which can initiate polymerization.[5]

    • Temperature Control: Avoid excessive heat during the reaction and, critically, during solvent removal (rotary evaporation). Use a low-temperature water bath.

    • Inhibitors: During purification and for storage, consider adding a radical inhibitor like 4-methoxyphenol (MEHQ) or butylated hydroxytoluene (BHT) in trace amounts (ppm level).

Problem: Difficulty in Product Purification

• Q: I can't separate my product from the catalyst by column chromatography.

  • A: Removing Metal Catalysts: Palladium or copper residues can be difficult to remove. Before chromatography, you can perform an aqueous workup with a solution that can complex the metal. For example, a wash with an aqueous solution of ammonia or EDTA can help remove copper salts. For palladium, a filtration through a pad of Celite® or a dedicated metal scavenger resin can be effective.

• Q: My product seems to decompose on the silica gel column.

  • A: Stabilizing the Product During Chromatography: The slightly acidic nature of standard silica gel can sometimes promote the decomposition or polymerization of sensitive compounds. You can neutralize the silica gel by pre-treating it with a solvent system containing a small amount of a non-nucleophilic base, such as triethylamine (~1%). Alternatively, using a less acidic stationary phase like alumina may be beneficial. Running the column quickly and keeping it cool can also help.

Part 3: Optimized Experimental Protocols

The following protocols are suggested starting points based on established methodologies for analogous compounds. Optimization will likely be required for this specific substrate.

Protocol 1: Paal-Knorr Synthesis of 2-(4-ethylphenyl)-1H-pyrrole

This method involves the condensation of a 1,4-dicarbonyl compound with a primary amine. The required precursor, 1-(4-ethylphenyl)butane-1,4-dione, can be synthesized via Friedel-Crafts acylation of ethylbenzene with succinic anhydride followed by a reduction step.

Caption: Workflow for Paal-Knorr pyrrole synthesis.

Step-by-Step Procedure:

• To a round-bottom flask, add 1-(4-ethylphenyl)butane-1,4-dione (1.0 eq), ammonium acetate (3-5 eq), and glacial acetic acid as the solvent.

• Heat the mixture to reflux (approx. 118 °C) and monitor the reaction by TLC until the starting dione is consumed (typically 1-3 hours).

• Cool the reaction mixture to room temperature and pour it slowly into a beaker of ice water.

• Carefully neutralize the mixture by the slow addition of aqueous sodium hydroxide (e.g., 6M NaOH) until the pH is ~7-8.

• Extract the aqueous layer with ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography (eluent: hexane/ethyl acetate gradient) to yield pure 2-(4-ethylphenyl)-1H-pyrrole.

Protocol 2: Palladium-Catalyzed N-Vinylation

This protocol uses a vinyl triflate as the vinyl source, which has been shown to be effective for the N-vinylation of pyrroles.[1][14]

Key Reaction Parameters for N-Vinylation

Catalyst System	Base	Solvent	Temp (°C)	Typical Yield	Reference
Pd₂(dba)₃ / XPhos	K₃PO₄ (anhydrous)	Toluene/Dioxane	60-80	70-91%	[1]
Pd(dba)₂ / P(t-Bu)₃	K₃PO₄ or Cs₂CO₃	Toluene/DME	82-85	Good to High	[10]
CuI / Ligand	Cs₂CO₃	DMF	80	Excellent	[11]

Step-by-Step Procedure:

• To an oven-dried Schlenk flask, add anhydrous potassium phosphate (1.4 eq). Flame-dry the solid under vacuum and backfill with argon.

• Add the palladium source (e.g., Pd₂(dba)₃, 2.5-5 mol%) and the ligand (e.g., XPhos, 5-10 mol%).

• Add 2-(4-ethylphenyl)-1H-pyrrole (1.5 eq) and the vinylating agent (e.g., vinyl triflate, 1.0 eq).

• Add anhydrous, degassed solvent (e.g., toluene/dioxane 3:1) via syringe.

• Heat the reaction mixture to 60-80 °C under an argon atmosphere. Monitor the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature and dilute with diethyl ether or ethyl acetate.

• Filter the mixture through a pad of Celite® to remove inorganic salts and catalyst residues, washing the pad with additional solvent.

• Concentrate the filtrate under reduced pressure (using a low-temperature bath).

• Purify the crude product by flash column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to afford the final product, 1H-Pyrrole, 1-ethenyl-2-(4-ethylphenyl)-.

References

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• Willis, M. C., & Brace, G. N. (2005). Palladium Catalyzed Synthesis of N-Vinyl Pyrroles and Indoles. PubMed Central. [Link]

• Willis, M. C., & Brace, G. N. (2005). Palladium-catalyzed synthesis of N-vinyl pyrroles and indoles. PubMed. [Link]

• Oasis Fine Chem. (2025). What are the thermal stability properties of N - Vinylpyrrolidone?. Blog. [Link]

• Bullock, C. J., et al. (2016). Synthesis of 2-Aryl and 2-Vinylpyrrolidines via Copper-catalyzed Coupling of Styrenes and Dienes with Potassium β-Aminoethyltrifluoroborates. PubMed Central. [Link]

• BASF AG. (2004). Method for obtaining pure n-vinyl pyrrolidone.
• BASF AG. (1997). Process for the purification of N-vinylpyrrolidone by crystallization.

• IARC Working Group on the Evaluation of Carcinogenic Risks to Humans. (1999). N-Vinyl-2-pyrrolidone and polyvinyl pyrrolidone. Re-evaluation of Some Organic Chemicals, Hydrazine and Hydrogen Peroxide. [Link]

• Kiselyov, A. S., & Piatnitski, E. (2002). Palladium-Catalyzed Stereocontrolled Vinylation of Azoles and Phenothiazine. Organic Letters, 4(4), 535–538. [Link]

• Trofimov, B. A., et al. (1996). An example of the facile C-vinylation of pyrroles. Royal Society of Chemistry. [Link]

• Jana, S., et al. (2023). CuF2/DMAP-Catalyzed N-Vinylation: Scope and Mechanistic Study. Organic Letters. [Link]

• Trofimov, B. A., & Schmidt, E. Y. (2013). 54 advances and challenges in the synthesis of pyrrole systems of a limited access. DOI. [Link]

• Saikam, N. (2014). How do you purify N-vinylpyrrolidinone?. ResearchGate. [Link]

• Grigg, R., & Savic, V. (2000). Palladium catalysed synthesis of pyrroles from enamines. Chemical Communications. [Link]

• Zhang, Z., et al. (2019). Synthesis of N-vinyl pyrrolidone by acetylene process in a microreactor. ResearchGate. [Link]

• Zhang, Z., et al. (2019). Scheme 5. The reaction mechanism of vinylation reaction. ResearchGate. [Link]

• Poremba, K., & Gande, S. L. (2021). The Vinyl Group: Small but Mighty – Transition Metal Catalyzed and Non‐Catalyzed Vinylation Reactions. reposiTUm. [Link]

• López, D., et al. (2007). Thermal stability of poly( N-vinyl-2-pyrrolidone-co-methacrylic acid) copolymers in inert atmosphere. ResearchGate. [Link]

• Sh, R., et al. (2020). Technology for the production of disubstituted pyrroles. E3S Web of Conferences. [Link]

• Yusof, N. S. M., et al. (2018). Synthesis of N-vinylpyrrolidone/Acrylic acid nanoparticles for drug delivery: Method optimization. ResearchGate. [Link]

• Academia.edu. (n.d.). (PDF) Microwave-activated Synthesis of Pyrroles: A Short Review. [Link]

• Barbero, M., et al. (2023). Vinylation of N-Heteroarenes through Addition/Elimination Reactions of Vinyl Selenones. MDPI. [Link]

• Trofimov, B. A., & Morozova, L. V. (2015). (PDF) Polymerization of N-Vinylpyrroles: Recent Achievements. ResearchGate. [Link]

• Academia.edu. (n.d.). Polymerization of N-vinylpyrroles: Recent achievements. [Link]

• Biellmann, J.-F., et al. (2008). 2-Vinylpyrroles and Pyrrolo[3,2-d]pyrimidines from Direct Addition of Aldehydes to 4-Amino-pyrrole-2-carboxylate Derivatives. ACS Publications. [Link]

• ResearchGate. (n.d.). Synthesis of a New Series of 2-Vinylindoles and Their Cycloaddition Reactivity. [Link]

• Jiang, D., & Fu, H. (2007). Copper-Catalyzed Vinylation of Hydrazides. A Regioselective Entry to Highly Substituted Pyrroles. Organic Letters, 9(5), 869–872. [Link]

• Biellmann, J.-F., et al. (2008). 2-vinylpyrroles and pyrrolo[3,2-d]pyrimidines from direct addition of aldehydes to 4-amino-pyrrole-2-carboxylate derivatives. PubMed. [Link]

• Yusof, N. S. M., et al. (2018). Synthesis of N-vinylpyrrolidone/Acrylic acid nanoparticles for drug delivery: Method optimization. MATEC Web of Conferences. [Link]

• Gnanaoli, K., et al. (n.d.). MICROWAVE-ASSISTED SYNTHESIS OF NITROGEN HETEROCYCLES. ResearchGate. [Link]

• Alferov, V. A., et al. (2022). Synthesis of Amphiphilic Copolymers of N-Vinyl-2-pyrrolidone and Allyl Glycidyl Ether for Co-Delivery of Doxorubicin and Paclitaxel. PubMed Central. [Link]

• Journal for ReAttach Therapy and Developmental Diversities. (2024). “Synthesis Of Energy Efficiency Microwave Assisted Novel 1, 4, 5- Triphenyl Substituted Pyrrole Derivatives”. [Link]

• Sharma, R., et al. (2022). A Journey Towards FeCl3 Catalysed Synthesis of Multisubstituted Pyrrole. Journal of Medicinal and Chemical Sciences. [Link]

• ResearchGate. (n.d.). “One-pot” Synthesis of 1-Vinyl-2-pyrrolidone with Protic Functional Groups in 3-Position. [Link]

• Semantic Scholar. (2016). Green Synthesis of Pyrrole Derivatives. [Link]

• Panda, S. S., & Rout, S. K. (2021). Microwave assisted synthesis of five membered nitrogen heterocycles. PubMed Central. [Link]

• Organic Chemistry Portal. (n.d.). Microwave-Assisted Paal-Knorr Reaction - Three-Step Regiocontrolled Synthesis of Polysubstituted Furans, Pyrroles and Thiophenes. [Link]

• Organic Chemistry Portal. (n.d.). Pyrrole synthesis. [Link]

• Gande, S. L., et al. (2021). Chemoselective pyrrole dance vs. C–H functionalization/aroylation of toluenes. Royal Society of Chemistry. [Link]

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Technical Support Center: Optimizing Reaction Conditions for 1H-Pyrrole, 1-ethenyl-2-(4-ethylphenyl)-

Prepared by: Gemini, Senior Application Scientist

This technical support guide is designed for researchers, scientists, and drug development professionals engaged in the synthesis of substituted N-vinylpyrroles, specifically focusing on 1H-Pyrrole, 1-ethenyl-2-(4-ethylphenyl)-. This document provides in-depth troubleshooting advice, frequently asked questions (FAQs), and optimized protocols to address common challenges encountered during the multi-step synthesis of this compound. Our approach is grounded in established chemical principles and supported by peer-reviewed literature to ensure scientific integrity and experimental success.

The synthesis of 1H-Pyrrole, 1-ethenyl-2-(4-ethylphenyl)- is most effectively approached via a two-stage process. First, the synthesis of the 2-arylpyrrole core, followed by the introduction of the N-vinyl group. This guide is structured to address each stage independently, providing targeted solutions to potential issues.

Caption: High-level workflow for the synthesis of the target compound.

Part 1: Synthesis of the 2-(4-Ethylphenyl)-1H-Pyrrole Intermediate

The most robust and widely applicable method for constructing the 2-arylpyrrole scaffold is the palladium-catalyzed Suzuki-Miyaura cross-coupling reaction.[1][2] This involves coupling an N-protected 2-bromopyrrole with 4-ethylphenylboronic acid. The necessity of an N-protecting group is a critical aspect of this synthesis, as the acidic N-H proton of an unprotected pyrrole can interfere with the catalytic cycle, leading to diminished yields.[3]

Troubleshooting Guide: Suzuki-Miyaura Coupling

Q: My Suzuki coupling reaction has a very low yield or has failed completely. What are the common causes?

A: Low or no yield in this coupling reaction can typically be traced to several critical factors:

• Inactive Catalyst: The palladium catalyst, particularly Pd(PPh₃)₄, can be sensitive to air and moisture. Ensure the catalyst is fresh and handled under an inert atmosphere (Nitrogen or Argon). If catalyst degradation is suspected, using a fresh batch is the first recommended step.

• Suboptimal Base/Solvent System: The choice of base and solvent is crucial for an efficient reaction. Cesium carbonate (Cs₂CO₃) is often an excellent choice of base.[4] A solvent system of dioxane and water (e.g., 4:1 ratio) is typically effective for this transformation.[5] If yields are low, screening other bases like K₂CO₃ or K₃PO₄ may be beneficial.

• Protecting Group Instability: The commonly used tert-butoxycarbonyl (Boc) group can be unstable under some Suzuki-Miyaura coupling conditions, leading to the formation of deprotected by-products.[1][5] The 2-(trimethylsilyl)ethoxymethyl (SEM) group offers greater stability and is often preferred for more robust and higher-yielding reactions.[1]

• Poor Quality Boronic Acid: Arylboronic acids can dehydrate to form boroxines upon storage, which can have lower reactivity. Ensure your 4-ethylphenylboronic acid is of high purity. If necessary, it can be recrystallized before use.

Q: I'm observing significant amounts of debrominated pyrrole and/or homocoupled (4,4'-diethylbiphenyl) byproducts. How can I minimize these?

A: The formation of these side products points to specific issues within the catalytic cycle.

• Debromination: This side reaction is often observed when the catalytic cycle is inefficient.[2] It can be minimized by ensuring the reaction is thoroughly deoxygenated before adding the palladium catalyst. Additionally, optimizing the palladium catalyst and ligand choice can help. While Pd(PPh₃)₄ is a good starting point, other catalysts like Pd(dppf)Cl₂ might offer better results for challenging substrates.[5]

• Homocoupling of Boronic Acid: This typically occurs at higher temperatures or with prolonged reaction times. Monitor the reaction by TLC or LC-MS and stop it once the starting material is consumed. Reducing the reaction temperature, if kinetics allow, can also suppress this side reaction.[6]

Frequently Asked Questions (FAQs): 2-Arylpyrrole Synthesis

Q1: Why is an N-protecting group essential for the Suzuki coupling of 2-bromopyrrole?

A1: The pyrrole N-H is acidic enough (pKa ≈ 17.5) to react with the organopalladium intermediates in the catalytic cycle.[3][7] This protonolysis side reaction consumes the active catalyst and starting materials, leading to significantly reduced yields of the desired cross-coupled product. Protection of the nitrogen atom prevents this unwanted reactivity.

Q2: Which N-protecting group, SEM or Boc, is better for this synthesis?

A2: While both can be used, the SEM group generally provides superior results due to its enhanced stability under typical Suzuki-Miyaura conditions.[1] The Boc group is known to be labile and can cleave during the reaction, leading to a mixture of protected and unprotected products and lowering the overall isolated yield.[5]

Q3: What are the optimized reaction conditions for the Suzuki coupling step?

A3: Based on extensive studies, a reliable set of starting conditions has been established.[1][4][5] However, minor optimization may be required depending on the specific batch of reagents.

Parameter	Recommended Condition	Rationale / Notes
Catalyst	Pd(PPh₃)₄ (5-10 mol%)	A versatile and commercially available Pd(0) catalyst.[4]
Base	Cs₂CO₃ (2 equivalents)	Highly effective base for Suzuki couplings.[1][5]
Solvent	Dioxane / H₂O (4:1 v/v)	A common and effective solvent system.[4]
Temperature	90-100 °C	Provides a good balance between reaction rate and stability.[4]
Atmosphere	Inert (Nitrogen or Argon)	Crucial to prevent catalyst oxidation.

Q4: How are the SEM and Boc protecting groups removed after successful coupling?

A4: The deprotection methods are orthogonal, allowing for selective removal based on the chosen group.

• SEM Group: Cleavage is typically achieved using a fluoride source, such as tetrabutylammonium fluoride (TBAF) in THF. The reaction can be run at room temperature or gently heated (50-60 °C).[3] For sensitive substrates, milder Lewis acids like MgBr₂ or SnCl₄ can also be effective.[8]

• Boc Group: This group is readily removed under acidic conditions. A solution of trifluoroacetic acid (TFA) in dichloromethane (DCM) at room temperature is a standard and effective method.[3]

Experimental Protocol: Synthesis of 2-(4-Ethylphenyl)-1H-pyrrole

This three-step protocol is based on optimized procedures reported in the literature.[1][3]

Step 1: N-Protection of 2-Bromo-1H-pyrrole (SEM-protection)

• To a stirred suspension of sodium hydride (NaH, 60% dispersion in mineral oil, 1.2 eq.) in anhydrous DMF under a nitrogen atmosphere at 0 °C, add a solution of 2-bromo-1H-pyrrole (1.0 eq.) in anhydrous DMF dropwise.

• Allow the mixture to stir at room temperature for 1 hour or until hydrogen evolution ceases.

• Cool the mixture back to 0 °C and add 2-(trimethylsilyl)ethoxymethyl chloride (SEM-Cl, 1.1 eq.) dropwise.

• Stir the reaction at room temperature until completion (monitor by TLC).

• Carefully quench the reaction by adding water. Extract the product with ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo. Purify the crude product by column chromatography to yield N-SEM-2-bromopyrrole.

Step 2: Suzuki-Miyaura Coupling

• In a reaction vessel, combine N-SEM-2-bromopyrrole (1.0 eq.), 4-ethylphenylboronic acid (1.2 eq.), and cesium carbonate (Cs₂CO₃, 2.0 eq.).

• Add dioxane and water (4:1 ratio) to the vessel.

• Degas the mixture by bubbling nitrogen or argon through the solution for 15-20 minutes.

• Add tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄, 5-10 mol%) to the mixture.

• Heat the reaction to 90 °C and stir until the starting material is consumed (monitor by TLC or LC-MS).

• Cool the reaction to room temperature, dilute with ethyl acetate, and filter through a pad of Celite.

• Wash the filtrate with water and brine, dry the organic layer over anhydrous Na₂SO₄, and concentrate. Purify by column chromatography.

Step 3: N-Deprotection

• Dissolve the purified N-SEM-2-(4-ethylphenyl)pyrrole (1.0 eq.) in anhydrous THF.

• Add a 1M solution of TBAF in THF (1.5-2.0 eq.) to the mixture.

• Stir at room temperature or heat to 50-60 °C for 2-12 hours until deprotection is complete (monitor by TLC).

• Quench the reaction with water and extract with ethyl acetate.

• Wash the combined organic phases with brine, dry over anhydrous Na₂SO₄, and concentrate. Purify the crude product by column chromatography to yield the final intermediate, 2-(4-ethylphenyl)-1H-pyrrole.

Part 2: N-Vinylation of 2-(4-Ethylphenyl)-1H-Pyrrole

The introduction of the vinyl group onto the pyrrole nitrogen is the final key transformation. This is typically achieved by deprotonating the pyrrole N-H with a strong base to form the nucleophilic pyrrolide anion, which then reacts with a suitable vinylating agent.[7] Controlling the selectivity and preventing polymerization are the primary challenges in this step.

Caption: Key factors controlling the regioselectivity of pyrrole vinylation.

Troubleshooting Guide: N-Vinylation

Q: My N-vinylation reaction has low conversion. How can I improve the yield?

A: Low conversion is often due to incomplete deprotonation of the pyrrole or insufficient reactivity of the vinylating agent.

• Choice of Base: The pyrrole N-H is only moderately acidic, requiring a strong base for complete deprotonation. Sodium hydride (NaH) or potassium hydride (KH) are effective.[9] Potassium tert-butoxide (KOt-Bu) or the use of superbasic systems like KOH/DMSO are also common choices, particularly for vinylation with acetylene.[10][11]

• Solvent Effects: Polar aprotic solvents like DMF or THF are preferred. They solvate the metal cation, creating a more reactive, "naked" pyrrolide anion which enhances nucleophilicity.[9]

• Reaction Temperature: Some vinylation reactions require elevated temperatures to proceed at a reasonable rate. If the reaction is sluggish at room temperature, gradually increasing the heat while monitoring for decomposition may be necessary.[10]

Q: My final product is polymerizing during the reaction or workup. What can I do to prevent this?

A: N-vinylpyrroles are known to be susceptible to both radical and cationic polymerization.[11]

• Control Temperature: Avoid excessive heat, as it can initiate polymerization. Perform the reaction at the lowest temperature that affords a reasonable reaction rate.

• Inert Atmosphere: Conduct the reaction under a strict inert atmosphere (nitrogen or argon) to prevent radical polymerization initiated by oxygen.

• Add Inhibitors: In some cases, adding a small amount of a radical inhibitor (e.g., BHT or hydroquinone) to the reaction or during workup and purification can suppress polymerization.

• Prompt Purification: Do not let the crude product sit for extended periods. Purify it promptly after workup.

Q: I am getting a mixture of N- and C-vinylated products. How can I improve the N-selectivity?

A: The pyrrolide anion is an ambident nucleophile, meaning it can react at either the nitrogen or the carbon atoms. Favoring N-vinylation is a classic challenge in pyrrole chemistry.

• Maximize Ionic Character: As illustrated in the diagram above, conditions that favor a "free" pyrrolide anion promote reaction at the more electronegative nitrogen atom (a "hard" nucleophile). Use bases with highly ionic counter-ions like potassium or sodium (e.g., KH, NaH, KOt-Bu).[7][9]

• Use Polar Aprotic Solvents: Solvents like DMF and DMSO are excellent at solvating the cation, which increases the ionic character of the nitrogen-metal bond and favors N-alkylation/vinylation.[9] In contrast, less polar solvents like THF or non-polar solvents like toluene can lead to more C-alkylation.

Frequently Asked Questions (FAQs): N-Vinylation

Q1: What are the most common vinylating agents for this reaction?

A1: Several options exist, with the choice depending on available equipment and safety considerations.

• Acetylene Gas: This is a classic and effective reagent, typically bubbled through a solution of the pyrrole in a superbasic medium (e.g., KOH/DMSO) at elevated temperatures.[11] This method requires careful handling due to the flammability of acetylene.

• Vinyl Halides (e.g., Vinyl Bromide): Palladium-catalyzed cross-coupling reactions, analogous to the Heck reaction, can be employed to vinylate the pyrrole nitrogen.[12]

• Calcium Carbide: Can be used as a solid, safer precursor to generate acetylene in situ.[2]

Q2: How can I effectively monitor the progress of the N-vinylation reaction?

A2: Thin Layer Chromatography (TLC) is the most straightforward method. The N-vinylated product will typically have a higher Rf value than the starting 2-arylpyrrole due to the loss of the polar N-H group. Staining with potassium permanganate (KMnO₄) can be effective as the vinyl group is readily oxidized. For more quantitative analysis, GC-MS or LC-MS can be used.

Experimental Protocol: N-Vinylation of 2-(4-Ethylphenyl)-1H-pyrrole

This protocol is a general method for N-alkylation/vinylation adapted for this specific substrate.[9][13]

• To a stirred suspension of sodium hydride (NaH, 60% dispersion, 1.2 eq.) in anhydrous DMF at 0 °C under an inert atmosphere, add a solution of 2-(4-ethylphenyl)-1H-pyrrole (1.0 eq.) in anhydrous DMF dropwise.

• Allow the mixture to stir at room temperature for 1 hour or until hydrogen evolution ceases, indicating the formation of the sodium pyrrolide.

• Cool the mixture back to 0 °C.

• Introduce the vinylating agent. For example, if using a vinyl halide source like vinyl bromide (as a solution in THF or as a gas), add it slowly to the reaction mixture (1.1-1.5 eq.).

• Allow the reaction to warm to room temperature and stir until completion (monitor by TLC). Gentle heating may be required depending on the reactivity of the vinylating agent.

• Carefully quench the reaction by the slow addition of water at 0 °C.

• Extract the product with a non-polar solvent like diethyl ether or ethyl acetate (3x).

• Combine the organic layers, wash with water and then brine to remove residual DMF, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

• Purify the crude product immediately by flash column chromatography on silica gel to obtain pure 1H-Pyrrole, 1-ethenyl-2-(4-ethylphenyl)-.

References

• Application Notes and Protocols: Suzuki Coupling of 2-bromo-1H-pyrrole with Arylboronic Acids. Benchchem.

• An Efficient Synthesis of Aryl-Substituted Pyrroles by the Suzuki–Miyaura Coupling Reaction of SEM-Protected Pyrroles. Molecules. Available at: [Link]

• Optimizing Paal-Knorr reaction conditions for higher yields of 2-arylpyrroles. Benchchem.

• An Efficient Synthesis of Aryl-Substituted Pyrroles by the Suzuki–Miyaura Coupling Reaction of SEM-Protected Pyrroles. ResearchGate. Available at: [Link]

• An Efficient Synthesis of Aryl-Substituted Pyrroles by the Suzuki–Miyaura Coupling Reaction of SEM-Protected. Semantic Scholar. Available at: [Link]

• Screening reaction conditions of Suzuki coupling. ResearchGate. Available at: [Link]

• Common side reactions in indole-pyrrole synthesis. Benchchem.

• Optimization of reaction conditions. ResearchGate. Available at: [Link]

• Pyrrole synthesis. Organic Chemistry Portal. Available at: [Link]

• Nickel-Catalyzed Enantioselective Vinylation of Aryl 2-Azaallyl Anions. ChemRxiv. Available at: [Link]

• An Efficient FeCl3 Catalysed Synthesis of Multisubstituted Pyrrole. Journal of Medicinal and Chemical Sciences. Available at: [Link]

• Optimization of reaction conditions for the N-alkylation of pyrrole 2a. ResearchGate. Available at: [Link]

• Synthesis of 1-Phenyl-2,5-dihydro-1H-pyrrole: Application Notes and Protocols. Benchchem.
• Pyrrole Acylation Technical Support Center: Troubleshooting N- vs. C-Acylation Selectivity. Benchchem.

• The reaction mechanism of vinylation reaction. ResearchGate. Available at: [Link]

• Low Pressure Vinylation of Aryl and Vinyl Halides via Heck-Mizoroki Reactions Using Ethylene. PMC. Available at: [Link]

• Pyrrole - Wikipedia. Wikipedia. Available at: [Link]

• Technical Support Center: Troubleshooting SEM-Deprotection of Pyrrole Derivatives. Benchchem.

• Polymerization of N-Vinylpyrroles: Recent Achievements. ResearchGate. Available at: [Link]

Sources

• 1. An Efficient Synthesis of Aryl-Substituted Pyrroles by the Suzuki–Miyaura Coupling Reaction of SEM-Protected Pyrroles - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 6. researchgate.net [researchgate.net]
• 7. Pyrrole - Wikipedia [en.wikipedia.org]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. Low Pressure Vinylation of Aryl and Vinyl Halides via Heck-Mizoroki Reactions Using Ethylene - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]

Technical Support Center: Troubleshooting Solubility & Handling for 1H-Pyrrole, 1-ethenyl-2-(4-ethylphenyl)-

Welcome to the Technical Support Center for 1H-Pyrrole, 1-ethenyl-2-(4-ethylphenyl)- (commonly referred to as 1-vinyl-2-(4-ethylphenyl)pyrrole). As a Senior Application Scientist, I frequently encounter researchers struggling with the handling of highly lipophilic, non-ionizable heterocycles. This compound presents a unique dual-challenge: extreme aqueous insolubility driven by its hydrophobic ethylphenyl and vinyl groups, and chemical instability localized at the N-vinyl moiety.

This guide provides field-proven, self-validating protocols to overcome these specific hurdles, ensuring the scientific integrity of your downstream assays.

Part 1: Physicochemical Profiling & Causality

To resolve solubility issues, we must first establish the molecular causality behind the compound's behavior. Pyrrole derivatives are heavily utilized in drug discovery to modulate lipophilicity and membrane permeability[1]. However, 1-vinyl-2-(4-ethylphenyl)pyrrole lacks any hydrogen bond donors because the pyrrole nitrogen is substituted with a vinyl group.

• High Lipophilicity (LogP): The combination of the ethylphenyl ring and the N-vinyl group significantly increases the molecular volume and lipophilicity. This directly contributes to poor aqueous solubility and a high propensity for aggregation in polar media, a common failure point in early drug development[2].

• Chemical Reactivity: The N-vinyl group is not merely a hydrophobic appendage; it is chemically reactive. N-vinylpyrroles are known to undergo cationic polymerization under acidic conditions and free-radical polymerization when exposed to UV light or peroxides[3]. Therefore, formulation strategies must strictly avoid low pH and oxidative environments to prevent the active pharmaceutical ingredient from oligomerizing.

Part 2: In Vitro Assay Troubleshooting (FAQs)

Q1: Why does the compound immediately precipitate (crash out) when I dilute my DMSO stock into cell culture media? Causality: This is a classic "solvent shift" phenomenon. When the DMSO stock is diluted into an aqueous buffer, the solvation capacity of the mixture drops exponentially. Because the compound is highly lipophilic and cannot form hydrogen bonds with water, hydrophobic collapse occurs, leading to rapid nucleation and precipitation [4]. Solution: Do not perform direct high-ratio dilutions (e.g., 1:1000 in one step). Use a step-down dilution method and incorporate a carrier protein (like 0.1% BSA) or a non-ionic surfactant (like 0.01% Tween-20) into the assay buffer before adding the compound. The hydrophobic pockets of BSA will sequester the monomeric compound, preventing aggregation.

Q2: My biochemical assay shows poor reproducibility and loss of signal over time. What is happening? Causality: Highly lipophilic compounds exhibit severe non-specific binding (NSB) to the hydrophobic surfaces of polystyrene or polypropylene microtiter plates and pipette tips. Solution: Switch to glass vials for intermediate dilutions and use low-bind (surface-treated) plasticware. Always include a surfactant (e.g., 0.01% Pluronic F-68) in your assay buffer to outcompete the compound for plastic binding sites.

Part 3: In Vivo Formulation Strategies (FAQs)

Q3: How do I formulate this compound for systemic animal dosing (e.g., IP or Oral) when it is completely insoluble in saline? Causality: Standard aqueous vehicles cannot overcome the thermodynamic barrier required to solvate this molecule. You must bypass aqueous solvation entirely or utilize a supramolecular carrier. Solution:

• Lipid-Based Formulations (Best for Oral): Dissolve the compound in a lipid matrix (e.g., Corn oil or a Self-Emulsifying Drug Delivery System [SEDDS]). The high LogP ensures excellent solubility in triglycerides.

• Cyclodextrin Complexation (Best for IP/IV): Use 20% w/v Hydroxypropyl-β-cyclodextrin (HP-β-CD). The hydrophobic cavity of the cyclodextrin encapsulates the ethylphenyl and pyrrole rings, while the hydrophilic exterior maintains aqueous solubility.

Part 4: Chemical Stability & Storage (FAQs)

Q4: Is the compound stable in all buffer types? Causality: No. The N-vinyl group is highly susceptible to acid-catalyzed cationic polymerization[5]. Exposure to buffers with pH < 5.5 can initiate oligomerization, turning your solution cloudy and destroying the compound. Furthermore, UV light can trigger free-radical polymerization [6]. Solution: Always store the solid powder and DMSO stocks in amber vials at -20°C. Maintain assay and formulation buffers at a neutral to slightly basic pH (pH 7.0 - 8.0).

Quantitative Data Presentation

Table 1: Solubility and Stability Profile of 1-Vinyl-2-(4-ethylphenyl)pyrrole

Solvent / Matrix	Estimated Max Solubility	Stability & Storage Notes	Recommended Application
Water / PBS (pH 7.4)	< 1 µM	Poor (Rapid precipitation)	Not recommended without additives
DMSO (100%)	> 50 mM	Stable at -20°C (Protect from light)	Primary stock solution
20% HP-β-CD in PBS	~ 2-5 mM	Stable at 4°C for 24h (Neutral pH)	In vivo IV/IP dosing
Corn Oil / PEG-400 (1:1)	> 20 mM	Stable at RT (Protect from light)	In vivo Oral dosing
PBS + 0.1% BSA	~ 10-50 µM	Prepare fresh prior to use	In vitro biochemical assays

Experimental Protocols

Protocol: Self-Validating Preparation of a 20% HP-β-CD Formulation for In Vivo Dosing

This protocol utilizes cyclodextrin encapsulation to force the lipophilic pyrrole into an aqueous-compatible state. It includes mandatory self-validation steps to ensure you are dosing a true solution, not a micro-suspension.

Step 1: Vehicle Preparation Dissolve 20 g of Hydroxypropyl-β-cyclodextrin (HP-β-CD) in 80 mL of sterile PBS (pH 7.4). Adjust the final volume to 100 mL. Critical: Ensure the pH is strictly ≥ 7.0 to prevent acid-catalyzed cationic polymerization of the N-vinyl group.

Step 2: Compound Addition Prepare a 50 mM stock of 1-vinyl-2-(4-ethylphenyl)pyrrole in 100% anhydrous DMSO. Slowly add the DMSO stock dropwise to the 20% HP-β-CD solution while vortexing vigorously. Do not exceed a final DMSO concentration of 5% v/v to avoid toxicity in vivo.

Step 3: Complexation Sonicate the mixture in a water bath at room temperature for 15 minutes. Protect the tube from direct light using aluminum foil to prevent UV-initiated radical polymerization.

Step 4: Self-Validation Check 1 (Visual & Optical) Inspect the solution against a dark background. If the solution appears opalescent or milky, the compound has exceeded the encapsulation capacity of the cyclodextrin and has formed aggregates.

Step 5: Self-Validation Check 2 (Centrifugation & Quantification) Centrifuge the formulation at 10,000 x g for 10 minutes.

• Causality: Centrifugation forces uncomplexed, precipitated drug to the bottom of the tube.

• Carefully inspect for a pellet. If a pellet is present, the complexation is incomplete. Transfer the supernatant to a new tube and quantify the exact dissolved concentration via UV-Vis or HPLC before proceeding to animal dosing.

Formulation Decision Workflow

Workflow for selecting solubility enhancement strategies for lipophilic pyrroles.

References

• Bioactive pyrrole-based compounds with target selectivity. National Center for Biotechnology Information (PMC). Available at:[Link]

• Development of Novel Pyrrole Derivatives and Their Cinnamic Hybrids as Dual COX-2/LOX Inhibitors. National Center for Biotechnology Information (PMC). Available at:[Link]

• Importance of Solubility and Lipophilicity in Drug Development. AZoLifeSciences. Available at:[Link]

• Polymerization of N-vinylpyrroles: Recent achievements. Academia.edu. Available at:[Link]

• Cationic and free radical polymerization of N-vinyl-2,3-diphenylpyrrole. Academia.edu. Available at:[Link]

• The green preparation of poly N-vinylpyrrole nanoparticles. RSC Advances. Available at:[Link]

Sources

• 1. Bioactive pyrrole-based compounds with target selectivity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Development of Novel Pyrrole Derivatives and Their Cinnamic Hybrids as Dual COX-2/LOX Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. (PDF) Polymerization of N-vinylpyrroles: Recent achievements [academia.edu]
• 4. azolifesciences.com [azolifesciences.com]
• 5. (PDF) Cationic and free radical polymerization of N-vinyl-2,3-diphenylpyrrole [academia.edu]
• 6. The green preparation of poly N-vinylpyrrole nanoparticles - RSC Advances (RSC Publishing) [pubs.rsc.org]

Technical Support Center: Synthesis of 1-vinyl-2-(4-ethylphenyl)pyrrole

Welcome to the technical support center for the synthesis of 1-vinyl-2-(4-ethylphenyl)pyrrole. This guide is designed for researchers, chemists, and professionals in drug development who are working with or planning to synthesize this and structurally related compounds. Here, we move beyond simple protocols to provide in-depth troubleshooting advice and mechanistic insights to help you navigate the common challenges associated with this synthesis, ensuring higher yields, purity, and reproducibility.

Overview of the Synthetic Strategy

The synthesis of 1-vinyl-2-(4-ethylphenyl)pyrrole is most practically achieved via a two-step sequence. First, the core heterocyclic structure, 2-(4-ethylphenyl)pyrrole, is constructed. This is followed by the introduction of the vinyl group onto the pyrrole nitrogen (N-vinylation). While several methods exist for each step, each comes with its own set of potential side reactions and optimization challenges.

Caption: General two-step synthetic workflow.

Troubleshooting Guide & FAQs

This section addresses specific problems you may encounter during the synthesis in a direct question-and-answer format.

Issue 1: Low Yield in Precursor Synthesis (Paal-Knorr Reaction)

Question: My Paal-Knorr reaction to synthesize the 2-(4-ethylphenyl)pyrrole precursor is inefficient, and I'm getting a significant, hard-to-remove byproduct. What's going wrong?

Answer: The Paal-Knorr synthesis is a robust method for forming pyrroles from 1,4-dicarbonyls, but it is sensitive to reaction conditions, particularly pH. The most common issue is the formation of a furan byproduct.

Causality: The reaction proceeds via the formation of a hemiaminal, which then dehydrates and cyclizes. Under strongly acidic conditions (pH < 3), the direct dehydration of the enolized dicarbonyl starting material to form a furan derivative can outcompete the desired reaction with the amine source (e.g., ammonia or ammonium acetate).[1]

Troubleshooting Steps:

• pH Control (Critical): The reaction should be maintained under neutral or weakly acidic conditions (pH 4-6). Using ammonium acetate serves as both the nitrogen source and a buffer. If you are using ammonia with an acid catalyst, switch to a weaker acid like acetic acid instead of strong mineral acids (e.g., HCl, H₂SO₄).[1]

• Solvent Choice: While various solvents can be used, polar protic solvents like ethanol or acetic acid are common and generally effective. Ensure the solvent is appropriate for the temperature required to drive the reaction to completion without degrading the starting material.

• Reaction Monitoring: Use Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS) to monitor the reaction. If you see the formation of a new, less polar spot that is not your desired pyrrole, it is likely the furan byproduct. If it appears early, the conditions are too acidic.

Caption: pH influence on Paal-Knorr reaction pathway.

Issue 2: Inefficient N-Vinylation and Regioselectivity Problems

Question: The final N-vinylation step is giving me a low yield of the desired product, and I suspect I'm forming isomers. How can I improve this?

Answer: N-vinylation is more complex than a simple alkylation. The choice of vinylating agent and catalyst system is critical to avoid side reactions, primarily C-vinylation and polymerization. For lab-scale synthesis, transition-metal-catalyzed methods are generally preferred over classical acetylene-based methods due to safety and equipment constraints.[2][3]

Causality & Troubleshooting:

• Palladium-Catalyzed Vinylation (e.g., with Vinyl Acetate or Vinyl Triflates): This is a highly effective method.[4][5][6]

  • Problem: Low Conversion.

  • Cause: Inactive catalyst or improper ligand/base combination. The choice of phosphine ligand is crucial. Bulky, electron-rich ligands like XPhos often provide high activity.[4][5] The base (e.g., K₃PO₄, Cs₂CO₃) is also critical for the catalytic cycle.

  • Solution: Screen different ligands and bases. Ensure all reagents are anhydrous, as water can interfere with the catalyst.

• Copper-Catalyzed Vinylation (e.g., with Vinyl Halides): Another common method, often using ligands like 1,10-phenanthroline.[7]

  • Problem: Isomer Formation (C-Vinylation).

  • Cause: While N-vinylation is generally favored for pyrroles, some catalyst systems can promote C-H activation and subsequent C-vinylation, especially at the electron-rich C2 or C5 positions.[8] If your precursor was unsubstituted at C5, you might see 1-vinyl-2-aryl- and 1-vinyl-5-aryl- isomers.

  • Solution: Stick to established N-vinylation catalysts (Pd and Cu systems are well-documented for this).[4][7] Avoid catalysts known for C-H activation, such as certain ruthenium complexes, unless C-vinylation is the desired outcome.[8]

Parameter	Palladium Catalysis	Copper Catalysis	Classical Acetylene Method
Vinyl Source	Vinyl Acetate, Triflates, Halides	Vinyl Halides, Boronic Acids	Acetylene Gas
Pros	High yield, stereospecific, good functional group tolerance.[4][5]	Lower cost catalyst, effective for many substrates.[7]	Atom economical, inexpensive raw material.[2]
Cons	Expensive catalyst/ligands, air/moisture sensitive.	Can have lower turnover numbers, potential for C-vinylation.	Requires high pressure/temperature, explosion risk, specialized equipment.[3]
Typical Base	K₃PO₄, Cs₂CO₃	Cs₂CO₃, K₂CO₃	KOH

Table 1: Comparison of Common N-Vinylation Methods.

Issue 3: Unwanted Polymerization During Reaction or Purification

Question: My reaction mixture becomes viscous or solidifies, and during purification by distillation, the product turns into a black tar. How do I stop this?

Answer: N-vinyl heterocycles are monomers that are highly susceptible to radical polymerization, especially at elevated temperatures and in the presence of oxygen or other radical initiators.[9][10]

Troubleshooting Steps:

• Inert Atmosphere: Always run the N-vinylation reaction and conduct subsequent workup and purification under an inert atmosphere (Nitrogen or Argon) to exclude oxygen.

• Use of Inhibitors: For purification via vacuum distillation, add a radical inhibitor to the distillation flask.

  • Phenolic Inhibitors: Hydroquinone (HQ) or Butylated Hydroxytoluene (BHT) are effective.

  • Basic Inhibitors: A small amount of a non-volatile base like potassium carbonate (K₂CO₃) or even sodium hydroxide (NaOH) can be used, as many commercial vinyl monomers are stabilized this way.[11]

• Low-Temperature Purification:

  • Vacuum Distillation: Use a high vacuum to lower the boiling point and minimize thermal stress on the molecule.[12] A short-path distillation apparatus is ideal.

  • Column Chromatography: If the product is sensitive to heat, purification via column chromatography on silica gel (deactivated with a base like triethylamine in the eluent) is a good alternative. Run the column quickly to minimize contact time.

Issue 4: Difficulty in Final Product Purification

Question: I am struggling to get a pure final product. What are the best methods to remove starting materials and byproducts?

Answer: Purifying 1-vinyl-2-(4-ethylphenyl)pyrrole requires removing the unreacted 2-(4-ethylphenyl)pyrrole, catalyst residues, and any side products.

Purification Strategy:

• Aqueous Workup: After the reaction, perform an aqueous wash to remove the base and other inorganic salts. If you used a palladium catalyst, a wash with an aqueous solution of thiourea or sodium sulfide can sometimes help scavenge residual metal.

• Primary Purification:

  • Vacuum Distillation: This is often the most effective method for removing non-volatile impurities like the starting pyrrole (which has a significantly higher boiling point due to N-H hydrogen bonding) and catalyst residues. Remember to use an inhibitor and a high vacuum. [11][12]

  • Column Chromatography: Use a silica gel column. A gradient elution starting with a non-polar solvent (e.g., hexane) and gradually increasing the polarity (e.g., with ethyl acetate or dichloromethane) is typically effective. The vinylpyrrole product is less polar than the starting NH-pyrrole. Deactivating the silica with ~1% triethylamine in your eluent can prevent product degradation on the acidic silica surface.

• Final Polish (If Needed):

  • Crystallization: If the product is a solid or can be induced to crystallize, this is an excellent method for achieving high purity.[13] Try dissolving the product in a minimal amount of a hot non-polar solvent (like heptane) and cooling slowly.

Recommended Experimental Protocol

This protocol provides a reliable starting point for the synthesis. Optimization may be required based on your specific equipment and reagent purity.

Part A: Synthesis of 2-(4-ethylphenyl)pyrrole

• To a round-bottom flask, add 1-(4-ethylphenyl)butane-1,4-dione (1.0 eq), ammonium acetate (3.0 eq), and glacial acetic acid (5-10 mL per gram of dione).

• Equip the flask with a reflux condenser and heat the mixture to reflux (approx. 118 °C) with vigorous stirring for 2-4 hours.

• Monitor the reaction by TLC (e.g., 4:1 Hexane:Ethyl Acetate).

• Once complete, cool the reaction to room temperature and pour it into a beaker of ice water.

• Neutralize the solution by slowly adding aqueous sodium bicarbonate until effervescence ceases.

• Extract the aqueous layer three times with ethyl acetate.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure to yield the crude product, which can be purified by column chromatography or recrystallization.

Part B: Palladium-Catalyzed N-Vinylation

• Setup: To an oven-dried Schlenk flask under an argon atmosphere, add 2-(4-ethylphenyl)pyrrole (1.0 eq), potassium phosphate (K₃PO₄, tribasic, 2.0 eq), Pd₂(dba)₃ (0.02 eq), and XPhos (0.05 eq).

• Reagent Addition: Add anhydrous, degassed toluene via syringe, followed by vinyl acetate (1.5 eq).

• Reaction: Heat the mixture to 80-100 °C and stir vigorously. Monitor the reaction by GC-MS or TLC. The reaction is typically complete within 6-12 hours.

• Workup: Cool the reaction to room temperature. Dilute with diethyl ether and filter through a pad of Celite to remove the catalyst and base.

• Purification: Concentrate the filtrate under reduced pressure. Purify the resulting crude oil by vacuum distillation (add a small amount of BHT as an inhibitor) or flash column chromatography on triethylamine-deactivated silica gel.

References

• Organic Chemistry Portal. (n.d.). Pyrrole synthesis. Retrieved from [Link]

• Google Patents. (1953). US2634259A - Polymerization process for n-vinyl pyrrolidone.

• Alvarez, R., et al. (2007). Copper-Catalyzed Vinylation of Hydrazides. A Regioselective Entry to Highly Substituted Pyrroles. Organic Letters, 9(5), 761–764. [Link]

• Australian Industrial Chemicals Introduction Scheme (AICIS). (2000, February 11). 1-Vinyl-2-pyrrolidone. Retrieved from [Link]

• Movassaghi, M., & Ondrus, A. E. (2005). Palladium-Catalyzed Synthesis of N-Vinyl Pyrroles and Indoles. The Journal of Organic Chemistry, 70(21), 8638–8641. [Link]

• Finkentscher, H., & Herrle, K. (n.d.). Polymers of N-vinylpyrrolidone: Synthesis, characterization and uses. SciSpace. Retrieved from [Link]

• PacBio. (2018, August 1). Guide - Low Yield Troubleshooting. Retrieved from [Link]

• Google Patents. (1996). DE19536859A1 - Process for the purification of N-vinylpyrrolidone by crystallization.

• Wang, T., et al. (2016). Synthesis of N-vinyl pyrrolidone by acetylene process in a microreactor. Reaction Chemistry & Engineering, 1(4), 431-437. [Link]

• Sorgi, K. L., et al. (1998). N-VINYLPYRROLIDIN-2-ONE AS A 3-AMINOPROPYL CARBANION EQUIVALENT IN THE SYNTHESIS OF SUBSTITUTED 1-PYRROLINES: 2-PHENYL-1-PYRROLINE. Organic Syntheses, 75, 215. [Link]

• Bakulev, V. A., et al. (2021). An Easy Synthesis of Monofluorinated Derivatives of Pyrroles from β-Fluoro-β-Nitrostyrenes. Molecules, 26(11), 3343. [Link]

• Movassaghi, M., & Ondrus, A. E. (2005). Palladium Catalyzed Synthesis of N-Vinyl Pyrroles and Indoles. The Journal of Organic Chemistry, 70(21), 8638-8641. [Link]

• Yi, C. S., & Yun, S. Y. (2005). Regioselective Formation of α-Vinylpyrroles from the Ruthenium-Catalyzed Coupling Reaction of Pyrroles and Terminal Alkynes Involving C–H Bond Activation. Organic Letters, 7(13), 2547–2550. [Link]

• Gribble, G. W. (2010). Recent developments in pyrrole chemistry. Arkivoc, 2010(1), 69-96. [Link]

• Google Patents. (2004). US6703511B2 - Method for obtaining pure n-vinyl pyrrolidone.

• ResearchGate. (n.d.). Proposed reaction pathway for the synthesis of N-(2-ethylphenyl)pyrrole.... Retrieved from [Link]

• ResearchGate. (2014, May 31). How do you purify N-vinylpyrrolidinone? Retrieved from [Link]

• Reddy, T., et al. (2023). CuF2/DMAP-Catalyzed N-Vinylation: Scope and Mechanistic Study. Organic Letters, 25(1), 125-130. [Link]

• Gürdere, M. B., et al. (2008). Synthesis of 2,3,4,5-Tetraphenylfuran, -thiophene and -pyrrole from Toluene. Asian Journal of Chemistry, 20(2), 1425-1430.

• Movassaghi, M., & Ondrus, A. E. (2005). Palladium-catalyzed synthesis of N-vinyl pyrroles and indoles. The Journal of Organic Chemistry, 70(21), 8638–8641. [Link]

• Gilow, H. M., & Jones, G., II. (1988). 1H-Pyrrole-3-methanol, 1-methyl-α-propyl. Organic Syntheses, 66, 22. [Link]

• Martins, M. A. P., et al. (2022). Revisiting the Chemistry of Vinylpyrazoles: Properties, Synthesis, and Reactivity. Molecules, 27(11), 3532. [Link]

• Reddit. (2025, March 19). Removal of NaOH from Vinyl pyrrolidone. Retrieved from [Link]

• Wikipedia. (n.d.). Pyrrole. Retrieved from [Link]

• Merchant, J. R., & Dike, S. Y. (1977). Synthesis of some 2,4-diamino-pyrrolo-pyrimidines. Journal of Chemical Sciences, 86(4), 229-235. [Link]

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• 5. Palladium Catalyzed Synthesis of N-Vinyl Pyrroles and Indoles - PMC [pmc.ncbi.nlm.nih.gov]
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minimizing impurities in 1-ethenyl-2-(4-ethylphenyl)pyrrole extraction

Welcome to the Technical Support Center for Pyrrole Synthesis and Purification. This guide is specifically engineered for researchers and drug development professionals working on the extraction and purification of 1-ethenyl-2-(4-ethylphenyl)pyrrole (also known as 1-vinyl-2-(4-ethylphenyl)pyrrole).

Synthesizing N-vinylpyrroles via the 1[1]—presents unique downstream challenges. The electron-rich N-vinyl group is highly susceptible to acid-catalyzed oligomerization, and the superbasic DMSO environment complicates liquid-liquid extraction. This guide provides causal explanations, self-validating protocols, and troubleshooting logic to minimize impurities and maximize yield.

I. Diagnostic Logic Tree

Use the following diagnostic flowchart to trace the origin of common impurities based on your analytical data (HPLC or 1 H NMR).

Diagnostic logic tree for identifying and resolving common extraction impurities.

II. Troubleshooting Guides (Q&A)

Q1: Why am I seeing a high concentration of 2-(4-ethylphenyl)pyrrole (the NH-pyrrole intermediate) in my final extract? Causality: The Trofimov synthesis proceeds in two stages: first, the formation of the NH-pyrrole ring from the ketoxime, followed by the vinylation of the pyrrole nitrogen by a second molecule of acetylene. Incomplete vinylation occurs if the acetylene concentration drops in the solution, or if the basicity of the KOH/DMSO system is insufficient to deprotonate the pyrrole intermediate. While2[2] that can prematurely quench the superbase. Self-Validating Check: Run a TLC (Hexane:EtOAc 5:1). The NH-pyrrole will have a noticeably lower Rf​ value (more polar due to hydrogen bonding) compared to the highly lipophilic 1-vinyl-2-(4-ethylphenyl)pyrrole. Solution: Ensure a constant subsurface sparge of gaseous acetylene and maintain the superbasic KOH/DMSO environment strictly at 100–120 °C.

Q2: My extracted product turns into a dark, viscous oil during solvent evaporation. What causes this degradation? Causality: 1-Vinylpyrroles are highly electron-rich dienes.3[3]. During rotary evaporation, even trace amounts of acidic impurities (e.g., from unbuffered silica gel, degraded chlorinated solvents, or slightly acidic drying agents like MgSO 4​ ) can initiate cationic polymerization. Self-Validating Check: 1 H NMR of the crude mixture will show a loss of the characteristic vinylic AMX spin system (typically around δ 4.8, 5.3, and 7.0 ppm) and the appearance of broad aliphatic polymeric peaks between δ 1.5–2.5 ppm. Solution: Always dry the organic extract over a mild base like anhydrous K 2​ CO 3​ . Perform chromatography using Basic Alumina instead of standard silica gel.

Q3: How do I efficiently remove residual DMSO and unreacted oxime without losing my target compound? Causality: DMSO is highly miscible with both water and many organic solvents. If the aqueous quench is insufficient, DMSO partitions into the organic layer, carrying unreacted oxime and inorganic salts with it. Self-Validating Check: The presence of a sharp singlet at ~2.6 ppm in 1 H NMR indicates residual DMSO. Solution: Perform a rigorous back-extraction. Wash the organic phase with a 5% aqueous LiCl solution. The high ionic strength and lithium's strong coordination with DMSO drastically shift DMSO's partition coefficient into the aqueous phase, salting out the lipophilic pyrrole.

III. Optimized Extraction & Purification Protocol

This methodology relies on a base-stabilized workflow to isolate 1-ethenyl-2-(4-ethylphenyl)pyrrole while strictly preventing N-vinyl polymerization.

Workflow for the extraction and purification of 1-ethenyl-2-(4-ethylphenyl)pyrrole.

Step-by-Step Methodology:

• Quenching: Cool the reaction mixture to 7–10 °C. Slowly dilute with a cold aqueous solution of NH 4​ Cl (2 equivalents relative to KOH) to neutralize the superbase without creating a highly acidic environment.

  • Self-validation: pH paper should indicate a pH of ~7.5–8.0.

• Extraction: 4[4] (5 × 15 mL per 10 mmol scale). Et 2​ O is preferred over CH 2​ Cl 2​ to avoid potential alkylation/polymerization triggers.

• Desalting and DMSO Removal: Wash the combined organic layers with water (3 × 15 mL), followed by 5% aqueous LiCl (2 × 15 mL) and saturated brine (1 × 15 mL).

  • Causality: LiCl strongly coordinates with DMSO, forcing it into the aqueous phase.

• Drying: 4[4].

  • Causality: K 2​ CO 3​ maintains a slightly alkaline environment, preventing acid-catalyzed degradation of the electron-rich pyrrole ring.

  • Self-validation: The solution should remain clear and yellow; any darkening indicates degradation.

• Concentration: Remove the solvent under reduced pressure (rotary evaporator) with a water bath temperature strictly below 30 °C.

• Chromatography: 3[3] (Activity Grade II or III) using a Hexane/Et 2​ O gradient (e.g., 10:1 to 2:1 v/v).

  • Self-validation: TLC on alumina plates should show a single spot ( Rf​ ~0.8 in 2:1 Hexane/Et 2​ O) with strong UV absorbance.

IV. Quantitative Data: Solvent & Condition Optimization

The table below summarizes the quantitative impact of experimental choices on the final purity and yield of 1-vinylpyrroles.

Table 1: Impact of Extraction Parameters on 1-Vinylpyrrole Purity and Yield

Extraction Solvent	Aqueous Wash Solution	Drying Agent	Stationary Phase	N-Vinyl Recovery (%)	Polymerization Risk
Diethyl Ether	5% LiCl + Brine	K 2​ CO 3​	Basic Alumina	> 85%	Low
Ethyl Acetate	Water only	MgSO 4​	Silica Gel	< 50%	High
Dichloromethane	Water + Brine	Na 2​ SO 4​	Silica Gel	~ 60%	Moderate
Hexane	5% LiCl	K 2​ CO 3​	Basic Alumina	~ 75%	Low (Poor solubility)

V. Frequently Asked Questions (FAQs)

Q: Can I use standard silica gel for chromatography? A: It is highly discouraged. Standard silica gel is inherently acidic and can trigger the cationic oligomerization of the N-vinyl group. If silica must be used, it must be pre-treated (deactivated) with 1% triethylamine (TEA) in the eluent.

Q: Why is my product turning pink/red over time? A: Pyrroles are sensitive to auto-oxidation and light-induced radical polymerization. Store the purified 1-ethenyl-2-(4-ethylphenyl)pyrrole in amber vials under an inert atmosphere (N 2​ or Ar) at -20 °C.

Q: How can I differentiate the NH-pyrrole from the N-vinylpyrrole on NMR? A: The N-vinyl group presents a distinct AMX spin system in 1 H NMR: typically a doublet of doublets at ~7.0 ppm, and two doublets at ~4.8 and 5.3 ppm. The NH-pyrrole will lack these signals and instead show a broad singlet around 8.0-8.5 ppm corresponding to the N-H proton.

VI. References

• A straightforward synthesis of pyrroles from ketones and acetylene: A one-pot version of the Trofimov reaction Source: ResearchGate URL:1

• An Efficient Route to 1-Vinylpyrrole-2-carbaldehydes Source: Thieme Connect URL:3

• 2-(1-Hydroxypropyn-2-yl)-1-vinylpyrroles: the first successful Favorsky ethynylation of pyrrolecarbaldehydes Source: Beilstein Journals URL:4

• Trofimov reactions with CaC2 for pyrrole synthesis Source: ResearchGate URL:2

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• 2. researchgate.net [researchgate.net]
• 3. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]
• 4. beilstein-journals.org [beilstein-journals.org]

Reference Data & Comparative Studies

A Comparative Guide to the Validation of ¹H NMR Spectra: 1H-Pyrrole vs. 1-ethenyl-2-(4-ethylphenyl)pyrrole

Introduction

Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable analytical technique in modern chemistry, providing unparalleled insight into molecular structure at the atomic level.[1] For researchers in materials science and drug development, the unambiguous structural elucidation of heterocyclic compounds like pyrroles is a frequent and critical task.[2] The pyrrole ring is a core motif in a multitude of pharmaceuticals and natural products, making the validation of its structure and substitution patterns a matter of paramount importance.[3]

This guide offers a comparative analysis of the ¹H NMR spectral validation for two distinct molecules: the fundamental parent heterocycle, 1H-Pyrrole , and a more complex derivative, 1-ethenyl-2-(4-ethylphenyl)pyrrole . By contrasting the simple, highly symmetric parent with a multi-substituted analogue, we will illuminate the principles and best practices for spectral validation, from foundational 1D analysis to definitive 2D correlational studies. Our approach emphasizes not just the procedural steps, but the underlying chemical principles that dictate experimental choices, ensuring a robust and self-validating analytical workflow.

Part 1: Theoretical Framework and Spectral Prediction

A successful validation process begins with a strong theoretical prediction. Understanding the expected chemical shifts, multiplicities, and coupling constants provides a crucial baseline against which experimental data can be judged.

The Parent Compound: 1H-Pyrrole

The structure of 1H-Pyrrole is deceptively simple. Its C₂ᵥ symmetry dictates a ¹H NMR spectrum with only three signals:

• N-H Proton: The proton attached to the nitrogen is often a broad singlet, and its chemical shift is highly dependent on solvent, concentration, and temperature due to hydrogen bonding and quadrupolar relaxation effects from the ¹⁴N nucleus.[4][5]

• α-Protons (H2/H5): These two chemically equivalent protons are adjacent to the nitrogen atom. They appear as a triplet, coupled to both the adjacent β-protons and each other (across the nitrogen).

• β-Protons (H3/H4): These two equivalent protons are further from the nitrogen and also appear as a triplet.[3]

The electron-rich, aromatic nature of the pyrrole ring governs the chemical shifts of its protons.[3]

The Substituted Derivative: 1-ethenyl-2-(4-ethylphenyl)pyrrole

The introduction of substituents breaks the symmetry of the pyrrole ring and introduces multiple new spin systems, resulting in a significantly more complex spectrum.

• Pyrrole Ring Protons: The substituents dramatically alter the electronic environment. The phenyl group at C2 will exert a significant deshielding effect on the adjacent H5 proton. The vinyl group at N1 will influence all ring protons. We now expect three distinct signals for the pyrrole ring protons (H3, H4, H5), each with complex splitting patterns due to coupling with each other.

• Ethenyl (Vinyl) Group: This group introduces a classic AMX spin system, resulting in three distinct signals for the vinylic protons. The geminal, cis, and trans coupling constants are characteristic and provide definitive structural information.

• 4-Ethylphenyl Group: This substituent presents two familiar patterns:

  • An AA'BB' system for the para-substituted aromatic ring, often appearing as two apparent doublets.

  • A clean ethyl group signal: a quartet for the methylene (-CH₂-) protons coupled to the methyl protons, and a triplet for the terminal methyl (-CH₃-) protons coupled to the methylene protons.

Comparative Predicted ¹H NMR Data

The following table summarizes the anticipated spectral data for both compounds, providing a clear basis for comparison with experimental results.

Compound	Proton Assignment	Predicted Chemical Shift (δ) ppm	Predicted Multiplicity	Integration	Expected Coupling Constants (J) Hz
1H-Pyrrole	N-H	8.0 - 8.2 (variable)[6]	broad singlet (br s)	1H	N/A
H2 / H5 (α)	~6.7[6]	triplet (t)	2H	J(Hα,Hβ) ≈ 2.7, J(Hα,Hα') ≈ 1.9[6]
H3 / H4 (β)	~6.2[6]	triplet (t)	2H	J(Hβ,Hα) ≈ 2.7, J(Hβ,Hβ') ≈ 3.6[6]
1-ethenyl-2-(4-ethylphenyl)pyrrole	Pyrrole H5	6.8 - 7.0	doublet of doublets (dd)	1H	J(H5,H4) ≈ 3.0, J(H5,H3) ≈ 1.5
Pyrrole H3	6.2 - 6.4	doublet of doublets (dd)	1H	J(H3,H4) ≈ 3.5, J(H3,H5) ≈ 1.5
Pyrrole H4	6.0 - 6.2	triplet (t)	1H	J(H4,H3) ≈ 3.5, J(H4,H5) ≈ 3.0
Ethenyl (N-CH=)	7.0 - 7.2	doublet of doublets (dd)	1H	J(trans) ≈ 15.5, J(cis) ≈ 8.5
Ethenyl (=CH₂, trans)	5.1 - 5.3	doublet of doublets (dd)	1H	J(trans) ≈ 15.5, J(gem) ≈ 1.5
Ethenyl (=CH₂, cis)	4.6 - 4.8	doublet of doublets (dd)	1H	J(cis) ≈ 8.5, J(gem) ≈ 1.5
Phenyl (aromatic)	7.1 - 7.5	multiplet (m)	4H	AA'BB' system
Ethyl (-CH₂-)	~2.7	quartet (q)	2H	J ≈ 7.6
Ethyl (-CH₃)	~1.3	triplet (t)	3H	J ≈ 7.6

Note: Predicted values for the substituted pyrrole are based on established substituent effects in similar chemical systems.[7]

Part 2: A Self-Validating Experimental Workflow

Acquiring high-quality, reproducible NMR data is foundational. The following protocol is designed to be a self-validating system, where subsequent steps confirm the assignments made in earlier ones.

Detailed Experimental Protocol

• Sample Preparation:

  • Purity: Ensure the sample is of high purity (>95%) to minimize signals from impurities that can confound spectral interpretation.[3]

  • Mass: Weigh 5-10 mg for ¹H NMR into a clean, dry vial.[8]

  • Solvent: Dissolve the sample in 0.6-0.7 mL of a high-purity deuterated solvent (e.g., CDCl₃ or DMSO-d₆). The choice of solvent is critical as it can influence the chemical shifts of labile protons like N-H.[3] Chloroform-d is a good first choice for general organic compounds.

  • Reference: Add a small amount of an internal standard, typically tetramethylsilane (TMS), to calibrate the chemical shift scale to 0.00 ppm.[8]

  • Transfer: Filter the solution through a small pipette with a cotton or glass wool plug into a 5 mm NMR tube to remove any particulate matter.[8]

• NMR Data Acquisition:

  • Instrumentation: The following parameters are typical for a 400 or 500 MHz spectrometer.[2]

  • Lock & Shim: Insert the sample, lock onto the deuterium signal of the solvent, and shim the magnetic field. This is a critical step to achieve high field homogeneity, which results in sharp, well-resolved peaks.[8]

  • 1D ¹H Spectrum:

    • Spectral Width: Set to a range that encompasses all expected proton signals (e.g., 0-12 ppm).[3]

    • Number of Scans (NS): Acquire 8 to 16 scans for sufficient signal-to-noise (S/N) ratio.[8]

    • Relaxation Delay (D1): Use a delay of 1-2 seconds to allow for adequate spin-lattice relaxation between pulses.[3]

  • 2D Correlation Spectra (for complex molecules):

    • COSY (Correlation Spectroscopy): This experiment identifies protons that are coupled to each other. It is essential for mapping out the connectivity of spin systems.[4]

    • HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates protons with their directly attached carbons, providing unambiguous assignment of protons to their respective carbon atoms.[4]

• Data Processing:

  • Apply a Fourier transform to the acquired Free Induction Decay (FID).[8]

  • Carefully phase the spectrum to ensure all peaks are in pure absorption mode.[8]

  • Apply a baseline correction to ensure a flat baseline for accurate integration.

  • Reference the spectrum by setting the TMS signal to 0.00 ppm.

  • Integrate all signals to determine the relative ratio of protons.

Logical Workflow for Spectral Validation

The following workflow illustrates the logical process for validating an NMR spectrum, moving from initial acquisition to final structural confirmation. This system is inherently self-validating because assignments from 1D data are rigorously tested and confirmed with 2D correlation data.

Caption: Logical workflow for NMR spectral validation.

Part 3: Comparative Analysis of Experimental Data

Validating 1H-Pyrrole: A Study in Simplicity

The experimental ¹H NMR spectrum of 1H-Pyrrole aligns perfectly with predictions. The key validation checkpoints are:

• Integration: The ratio of the three signals should be 1:2:2 (NH:Hα:Hβ).

• Multiplicity: The signals at ~6.7 ppm and ~6.2 ppm must be triplets, confirming the coupling between the α and β protons.

• Chemical Shift: The α-protons (~6.7 ppm) are downfield from the β-protons (~6.2 ppm) due to the proximity of the electron-withdrawing nitrogen atom.[3] The broad N-H signal's position can vary but its identity can be confirmed by adding a drop of D₂O to the NMR tube, which results in H-D exchange and the disappearance of the signal.

For a simple molecule like 1H-Pyrrole, a validated 1D ¹H NMR spectrum is often sufficient for complete structural confirmation.

Validating 1-ethenyl-2-(4-ethylphenyl)pyrrole: A Case for 2D NMR

The complexity of this spectrum makes a 1D-only assignment challenging and prone to error. The validation relies on systematically piecing together the structural fragments using 2D NMR.

• Identify Starting Points: The most unambiguous signals are typically the ethyl group. The triplet around 1.3 ppm and the quartet around 2.7 ppm are characteristic. A COSY spectrum will show a clear cross-peak between these two signals, immediately validating the ethyl fragment.

• Trace the Vinyl System: The COSY spectrum is essential here. It will show cross-peaks connecting the three vinylic protons, allowing for the entire AMX system to be traced and assigned based on their distinct coupling constants.

• Assign the Pyrrole and Phenyl Protons: The aromatic region (6.0-7.5 ppm) will be crowded.

  • COSY will reveal the coupling network within the pyrrole ring (H3-H4-H5) and within the phenyl ring.

  • HSQC is the definitive tool here. It will show which protons are attached to which carbons. By comparing the carbon chemical shifts to predicted values, one can differentiate the pyrrole carbons from the phenyl carbons, and thus unambiguously assign the attached protons.[9] For example, the pyrrole carbons (C2/C5 ~118 ppm, C3/C4 ~108 ppm in the parent) will have distinct shifts from the phenyl carbons.

• Final Verification: Once all assignments are made, every signal in the 1D spectrum (chemical shift, integration, multiplicity, and coupling constants) must be consistent with the proposed structure and the correlations observed in the 2D spectra. This cross-validation between 1D and 2D data is the hallmark of a trustworthy structural elucidation.[10]

Conclusion

The validation of ¹H NMR spectra is a systematic process that builds a logical case for a molecule's structure. By comparing the straightforward analysis of 1H-Pyrrole with the multi-faceted approach required for 1-ethenyl-2-(4-ethylphenyl)pyrrole , we see a clear principle emerge: the complexity of the validation strategy must match the complexity of the molecule.

For simple, symmetric molecules, a high-quality 1D ¹H NMR spectrum, when carefully compared against theoretical predictions, can be sufficient. For complex, multi-substituted molecules, a robust validation is incomplete without the definitive connectivity information provided by 2D correlation experiments like COSY and HSQC. This integrated approach, grounded in a solid theoretical understanding and executed with a rigorous, self-validating workflow, ensures the highest degree of confidence in the final structural assignment, a non-negotiable requirement for researchers in the chemical sciences.

References

• BenchChem. (2025). An In-depth Technical Guide to ¹H and ¹³C NMR Spectra of Substituted Pyrroles. BenchChem.
• BenchChem. (2025). A Researcher's Guide to Interpreting NMR Spectra of Substituted Pyrroles. BenchChem.
• BenchChem. (2025). Technical Support Center: NMR Analysis of Substituted Pyrroles. BenchChem.
• Rees, C. W., & Storr, R. C. (n.d.). Carbon-13 nuclear magnetic resonance spectra of some substituted pyrroles. Journal of the Chemical Society, Perkin Transactions 2.
• SpectraBase. (n.d.). Pyrrole - Optional[1H NMR] - Chemical Shifts.
• ChemicalBook. (n.d.). Pyrrole(109-97-7) 1H NMR spectrum. ChemicalBook.
• Various Authors. (n.d.).
• Jones, D. W., & Pomfret, A. (n.d.). An analysis of the n.m.r. spectra (1H, 13C, and, in part 15N and 17O) of pyrrolizin-3-one, and of its aza-derivatives. Journal of the Chemical Society, Perkin Transactions 2.
• Author Manuscript. (2026). The Evolving Landscape of NMR Structural Elucidation.
• Elyashberg, M., et al. (2008). Applying Computer-Assisted Structure Elucidation Algorithms for the Purpose of Structure Validation: Revisiting the NMR Assignments of Hexacyclinol.
• BenchChem. (2025).
• ResearchGate. (n.d.). Analysis of the N.M.R. Spectrum of pyrrole.
• Wiest, O., et al. (2008).
• ResearchGate. (n.d.). ¹H NMR spectra of 1H‐pyrrole (1) in different solvents.

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A Comparative Analysis of Electrophilic Reactivity: 1-Ethenyl-2-(4-ethylphenyl)pyrrole versus Canonical Pyrroles

For Immediate Release

A detailed comparative guide for researchers, scientists, and drug development professionals on the electrophilic substitution reactivity of 1-ethenyl-2-(4-ethylphenyl)pyrrole. This document outlines the nuanced electronic effects of N-ethenyl and C-phenyl substitution on the pyrrole core and provides a quantitative experimental framework for assessing these differences.

Introduction: The Highly Reactive Nature of the Pyrrole Ring

The pyrrole nucleus is a cornerstone in medicinal chemistry and materials science, valued for its unique electronic properties.[1] As a five-membered aromatic heterocycle, pyrrole is characterized by a π-electron sextet, rendering it significantly more reactive towards electrophilic aromatic substitution than benzene.[2][3] This heightened reactivity stems from the ability of the nitrogen heteroatom to donate its lone pair of electrons into the aromatic system, thereby stabilizing the cationic intermediate (the σ-complex or arenium ion) formed during the reaction.[2][4] Electrophilic attack preferentially occurs at the C2 (α) position due to the formation of a more resonance-stabilized intermediate compared to attack at the C3 (β) position.[2][5]

The intrinsic reactivity of the pyrrole ring is, however, exquisitely sensitive to the nature of the substituents attached to it. Both the steric and electronic properties of these substituents can profoundly influence the rate and regioselectivity of electrophilic substitution reactions.[6][7] This guide focuses on dissecting the reactivity of a specifically substituted pyrrole, 1-ethenyl-2-(4-ethylphenyl)pyrrole, in comparison to unsubstituted pyrrole and other common derivatives.

Deconstructing the Substituent Effects in 1-Ethenyl-2-(4-ethylphenyl)pyrrole

The reactivity of 1-ethenyl-2-(4-ethylphenyl)pyrrole is a composite of the electronic contributions from both the N-ethenyl (vinyl) and the C2-(4-ethylphenyl) groups.

The N-Ethenyl (Vinyl) Group: A Modulating Influence

The N-vinyl group is known to have a dual electronic nature. While the vinyl group is generally considered to be weakly electron-withdrawing through an inductive effect, it can also engage in π-conjugation with the pyrrole ring.[8] This conjugation can lead to a more complex distribution of electron density within the heterocyclic system. The near-coplanar arrangement of the vinyl group with the pyrrole ring facilitates this electronic interaction.[8] This can influence the nucleophilicity of the pyrrole ring, potentially modulating its reactivity towards electrophiles. In some contexts, N-vinyl substitution has been shown to activate the exocyclic double bond for reactions like Michael additions, highlighting the electronic interplay.[9]

The C2-(4-ethylphenyl) Group: Steric Hindrance and Electronic Donation

The 2-(4-ethylphenyl) substituent introduces two key factors:

• Steric Hindrance: The bulky phenyl group at the C2 position will sterically hinder the approach of an electrophile to this typically most reactive site. This steric crowding can significantly decrease the rate of substitution at the C2 position and may promote substitution at the less-hindered C3 or C5 positions.[10]

• Electronic Effects: The ethylphenyl group is, on balance, an electron-donating group. The ethyl group is a weak activating group through induction, and the phenyl ring can participate in resonance with the pyrrole core. This electron-donating character would be expected to increase the overall electron density of the pyrrole ring, thereby enhancing its reactivity towards electrophiles at the available positions.[11][12]

Predicted Reactivity Profile

Based on the interplay of these substituent effects, the following reactivity profile for 1-ethenyl-2-(4-ethylphenyl)pyrrole can be predicted:

• Overall Reactivity: The electron-donating nature of the 4-ethylphenyl group is expected to make the pyrrole ring more nucleophilic than unsubstituted pyrrole. However, the potentially deactivating inductive effect of the N-vinyl group might temper this enhancement.

• Regioselectivity: Due to significant steric hindrance at the C2 position from the 4-ethylphenyl group, electrophilic attack is likely to be directed towards the C5 and C3 positions. The electronic influence of the substituents will determine the precise ratio of C3 to C5 substitution.

Quantitative Comparison of Reactivity: The Vilsmeier-Haack Reaction

To experimentally quantify the differences in reactivity, a well-established electrophilic substitution reaction, the Vilsmeier-Haack formylation, is an excellent choice.[13][14] This reaction introduces a formyl group (-CHO) onto an electron-rich aromatic ring using the Vilsmeier reagent, which is a mild electrophile generated from a formamide (like N,N-dimethylformamide, DMF) and phosphorus oxychloride (POCl₃).[13][15] The mild reaction conditions are crucial for sensitive substrates like pyrroles, which are prone to polymerization under strongly acidic conditions.[2][16]

Experimental Workflow

The following diagram illustrates the workflow for a comparative reactivity study using the Vilsmeier-Haack reaction.

Sources

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• 16. Synthesis, Reactivity and Properties of Pyrrole - Organic Chemistry PDF [edurev.in]

A Comparative Guide to the Thermal Stability of 1-Vinyl-2-(4-ethylphenyl)pyrrole Derivatives

In the landscape of pharmaceutical and materials science, the development of novel heterocyclic compounds is a cornerstone of innovation. Among these, pyrrole derivatives are prized for their diverse biological and pharmacological properties.[1] The introduction of a vinyl group, specifically on the nitrogen atom, opens avenues for polymerization and further functionalization, making these molecules valuable monomers. This guide provides a comparative analysis of the thermal stability of 1-vinyl-2-(4-ethylphenyl)pyrrole derivatives, offering insights grounded in established principles of thermal analysis and structure-property relationships.

The thermal stability of a compound is not merely an academic curiosity; it is a critical parameter that dictates its viability in real-world applications. From storage and formulation to processing and end-use, a molecule's ability to withstand thermal stress is paramount. For researchers in drug development and materials science, understanding the thermal decomposition pathways and stability thresholds is essential for ensuring product safety, efficacy, and shelf-life. This guide will delve into the factors influencing the thermal stability of the target pyrrole scaffold, compare it with related structures, and provide the experimental framework necessary for empirical validation.

Understanding the Core Structure: Factors Influencing Thermal Stability

The thermal stability of 1-vinyl-2-(4-ethylphenyl)pyrrole is governed by the interplay of its constituent parts: the N-vinylpyrrole core and the 2-(4-ethylphenyl) substituent.

• The N-Vinylpyrrole System: The N-vinyl group is a key feature, making the molecule susceptible to polymerization at elevated temperatures.[2] The stability of this group is influenced by the pyrrole ring's aromaticity. The degradation of N-vinyl polymers, such as polyvinylpyrrolidone (PVP), often proceeds via depolymerization, breaking down into the constituent monomer.[3][4] This suggests that a primary decomposition pathway for the title compound, especially if oligomerized, could involve the cleavage of the vinyl group. Studies on PVP show its main thermal decomposition occurs in the 350–500 °C range.[5]

• The 2-Aryl Substituent: The presence of a phenyl group at the 2-position of the pyrrole ring generally enhances thermal stability due to the inherent robustness of the aryl C-C bonds. The ethyl group on the phenyl ring is an electron-donating group. This can subtly influence the electron density of the entire molecule, potentially affecting the bond dissociation energies within the pyrrole ring and its connection to the phenyl group.

• Intermolecular Interactions: The overall stability is also dictated by how the molecules pack in the solid state. Hydrogen bonding, van der Waals forces, and π-π stacking between the aromatic rings can increase the energy required to initiate decomposition.

Comparative Thermal Stability Analysis

Table 1: Predicted Comparative Thermal Stability

Compound/Class	Key Structural Features	Predicted Onset of Decomposition (Tonset)	Rationale
1-Vinyl-2-pyrrolidone (Monomer Proxy)	N-vinyl group on a saturated ring	Lower	The monomer itself is susceptible to polymerization and decomposition at temperatures above 150°C.[2]
Poly(N-vinylpyrrolidone) (PVP)	Polymerized N-vinylpyrrolidone	~350 - 400 °C	Polymer backbone requires significant energy for chain scission and depolymerization.[5]
1-Vinyl-2-phenylpyrrole (Hypothetical)	Phenyl group at C2 position	High	The direct C-C bond between the two aromatic rings (pyrrole and phenyl) is strong, contributing to high thermal stability.
1-Vinyl-2-(4-ethylphenyl)pyrrole (Target)	Electron-donating ethyl group on the phenyl ring	High (Potentially slightly lower than unsubstituted phenyl)	The core structure is very stable. The ethyl group's C-C and C-H bonds are typically the first to cleave in alkylbenzene derivatives, potentially creating a slightly lower onset of decomposition compared to the unsubstituted phenyl analogue.
1-Vinyl-2-(4-nitrophenyl)pyrrole (Hypothetical)	Electron-withdrawing nitro group on the phenyl ring	Lower	Nitro groups are known energetic functionalities that significantly lower the decomposition temperature of aromatic compounds.

This comparison suggests that the 1-vinyl-2-(4-ethylphenyl)pyrrole scaffold is inherently robust. The primary points of thermal failure are predicted to be the N-vinyl bond (especially leading to polymerization) and the ethyl substituent on the phenyl ring. Its stability is expected to far exceed that of simple vinyl monomers and be comparable to other thermally stable aromatic heterocyclic compounds.

Experimental Protocols for Thermal Stability Assessment

To empirically determine and compare the thermal stability of these derivatives, two primary analytical techniques are indispensable: Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC).[6][7]

Workflow for Thermal Analysis

The logical flow for assessing the thermal properties of a new pyrrole derivative is outlined below.

Caption: Experimental workflow for thermal stability characterization.

Step-by-Step Protocol: Thermogravimetric Analysis (TGA)

TGA measures the change in mass of a sample as a function of temperature or time in a controlled atmosphere.

• Instrument Calibration: Calibrate the TGA instrument's balance and temperature sensor according to the manufacturer's specifications.

• Sample Preparation: Place 3-5 mg of the purified and dried pyrrole derivative into a standard TGA pan (e.g., alumina or platinum).

• Experimental Conditions:

  • Purge Gas: Nitrogen (inert atmosphere) or Air (oxidative atmosphere). Flow rate: 20-50 mL/min.

  • Temperature Program:

    • Equilibrate at 30 °C.

    • Ramp from 30 °C to 600 °C at a heating rate of 10 °C/min.

• Data Acquisition: Record the mass loss (%) as a function of temperature.

• Analysis:

  • Determine the onset temperature of decomposition (Tonset) , typically calculated as the intersection of the baseline tangent with the tangent of the decomposition step on the TGA curve.

  • Identify the temperatures at which 5% (Td5) and 10% (Td10) mass loss occurs, as these are common benchmarks for stability comparison.

  • Analyze the derivative of the TGA curve (DTG) to identify the temperature of the maximum rate of decomposition for each step.

Step-by-Step Protocol: Differential Scanning Calorimetry (DSC)

DSC measures the heat flow into or out of a sample as it is subjected to a controlled temperature program. It reveals thermal events like melting, crystallization, and decomposition.

• Instrument Calibration: Calibrate the DSC instrument for temperature and enthalpy using certified reference materials (e.g., indium).

• Sample Preparation: Accurately weigh 1-3 mg of the purified derivative into a hermetically sealed aluminum pan. Prepare an empty, sealed pan to serve as a reference.

• Experimental Conditions:

  • Purge Gas: Nitrogen, 20-50 mL/min.

  • Temperature Program:

    • Equilibrate at 25 °C.

    • Ramp from 25 °C to a temperature just beyond the final decomposition event observed in TGA (e.g., 450 °C) at a heating rate of 10 °C/min.

• Data Acquisition: Record the heat flow (mW) as a function of temperature.

• Analysis:

  • Identify endothermic peaks corresponding to melting points.

  • Identify sharp, irreversible exothermic peaks, which are characteristic of thermal decomposition. Note the onset temperature and the peak maximum of this exotherm.

  • Integrate the area of the decomposition exotherm to calculate the enthalpy of decomposition (ΔHd in J/g). A higher decomposition enthalpy can indicate a more energetic, and potentially hazardous, decomposition event.[8]

Structural Visualization and Decomposition Pathways

Understanding the structure is key to predicting thermal behavior. The following diagram illustrates the primary bonds of interest within the 1-vinyl-2-(4-ethylphenyl)pyrrole molecule.

Caption: Key bonds influencing thermal stability.

Predicted Points of Thermal Failure:

• N-Vinyl Bond (①): Susceptible to radical-induced polymerization or cleavage, especially at lower temperatures.

• Pyrrole-Phenyl Bond (②): A strong aryl-aryl C-C bond, expected to be highly stable.

• Ethyl-Phenyl Bond (③): The benzylic C-C bond is weaker than the ring C-C bonds and is a likely site for initial fragmentation via radical mechanisms.

Conclusion

While awaiting direct experimental data, this guide establishes a robust framework for understanding and evaluating the thermal stability of 1-vinyl-2-(4-ethylphenyl)pyrrole and its derivatives. Based on the analysis of its structural components and comparison with related compounds, the molecule is predicted to possess high thermal stability, characteristic of aromatic heterocyclic systems. The primary vulnerabilities are associated with the N-vinyl group and the exocyclic ethyl substituent. The provided experimental protocols for TGA and DSC offer a clear and reliable path for researchers to empirically validate these predictions, generating the critical data needed to advance the development of these promising compounds for pharmaceutical and material applications.

References

• Chemistry & Biodiversity, 2024.[1][9]

• Polymer Degradation and Stability, 2010.[3]

• Journal of the Mexican Chemical Society, 2013.[4]

• Polymers, 2022.[10]

• Journal of Applied Polymer Science, 1993.[11]

• AZoM.com, 2024.[6]

• Polymers, 2022.[12]

• Polymer Degradation and Stability, 2003.[5]

• Polymers, 2024.

• Organic Process Research & Development, 2019.[8]

• NETZSCH-Gerätebau GmbH, 2026.[7]

• International Journal of Pharmaceutics, 2018.[13]

• Daken Chemical Limited, 2025.[2]

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mass spectrometry analysis comparison for 1-ethenyl-2-(4-ethylphenyl)pyrrole

An in-depth, objective comparison of mass spectrometry (MS) methodologies for the characterization and quantification of 1-ethenyl-2-(4-ethylphenyl)pyrrole (also known as 1-vinyl-2-(4-ethylphenyl)pyrrole).

As a highly substituted, lipophilic nitrogen heterocycle, this compound presents unique analytical challenges. The pyrrole nitrogen's lone pair is heavily involved in the aromatic sextet, rendering it exceptionally weakly basic. Furthermore, the presence of the N-vinyl (1-ethenyl) group introduces specific thermal and ionization vulnerabilities.

This guide provides drug development professionals and analytical chemists with a causal, mechanistic comparison between Gas Chromatography-Electron Ionization Mass Spectrometry (GC-EI-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-ESI-MS/MS) for this specific analyte.

Mechanistic Overview of the Analyte

1-Ethenyl-2-(4-ethylphenyl)pyrrole ( C14​H15​N , Exact Mass: 197.1204 Da) is characterized by a non-polar, highly conjugated system.

• Volatility: The lack of hydrogen-bond donors (no free N-H or O-H) makes this compound highly volatile and thermally stable enough for gas-phase analysis without prior derivatization [1].

• Protonation Dynamics: In liquid-phase ionization (ESI), the pyrrole nitrogen resists protonation. Instead, protonation thermodynamically favors the α-carbon (C5) of the pyrrole ring or the vinyl moiety, driving specific collision-induced dissociation (CID) pathways [2].

Analytical Workflow Comparison

The choice between GC-MS and LC-MS/MS depends entirely on the experimental endpoint: structural elucidation/purity verification vs. trace-level quantification in biological matrices.

Figure 1: Parallel analytical workflows for GC-MS and LC-MS/MS.

GC-EI-MS: Structural Fingerprinting

Causality & Rationale: Electron Ionization (EI) at 70 eV is a "hard" ionization technique. The high energy strips an electron from the conjugated π -system of the pyrrole or the phenyl ring, generating a radical cation ( M+∙ ). Because the internal energy transferred exceeds the bond dissociation energies, the molecule undergoes highly reproducible, structurally diagnostic fragmentation [3].

Self-Validating Protocol: GC-EI-MS

• Column Selection: Use a 30 m x 0.25 mm, 0.25 µm film thickness HP-5MS (5% Phenyl Methyl Siloxane). Reasoning: The non-polar stationary phase perfectly matches the lipophilicity of the analyte, ensuring sharp, symmetrical peak shapes.

• Inlet Conditions: Set injector to 250°C, split ratio 10:1. Constant helium flow at 1.0 mL/min.

• Oven Program: 80°C (hold 1 min) → ramp 15°C/min to 280°C (hold 5 min). Validation: Run a solvent blank (e.g., hexane) prior to the sample. A flat baseline during the expected retention window (approx. 12-14 mins) validates a clean system.

• MS Parameters: Transfer line at 280°C, Ion source at 230°C. Scan range m/z 50–300.

• Data Validation: Confirm the presence of the molecular ion ( M+∙ ) at m/z 197. The base peak should correspond to the loss of a methyl radical from the ethylphenyl group, driving the formation of a highly stable tropylium-like or conjugated benzyl cation at m/z 182.

LC-ESI-MS/MS: High-Sensitivity Quantification

Causality & Rationale: For pharmacokinetic (PK) profiling, GC-MS lacks the necessary sensitivity and requires tedious sample drying. LC-MS/MS utilizing Electrospray Ionization (ESI) or Atmospheric Pressure Chemical Ionization (APCI) is preferred. Because the pyrrole nitrogen is non-basic, the addition of a weak acid (0.1% formic acid) to the mobile phase is critical to force protonation ( [M+H]+ ) at the carbon atoms of the pyrrole ring [2].

Self-Validating Protocol: LC-ESI-MS/MS (MRM Mode)

• Chromatography: Waters Acquity UPLC BEH C18 (2.1 x 50 mm, 1.7 µm).

• Mobile Phase: (A) Water + 0.1% Formic Acid; (B) Acetonitrile + 0.1% Formic Acid. Gradient: 10% B to 90% B over 3 minutes. Reasoning: The acidic modifier acts as the proton source for ESI+.

• Source Optimization (Validation Step): Perform a syringe infusion of a 1 µg/mL standard at 10 µL/min mixed with LC flow. Adjust the capillary voltage (typically 3.0–3.5 kV) and desolvation temperature (400°C) to maximize the m/z 198.1 precursor ion.

• MRM Transitions:

  • Quantifier: 198.1 → 170.1 (Collision Energy: 20 eV). Corresponds to the loss of ethylene ( C2​H4​ ).

  • Qualifier: 198.1 → 183.1 (Collision Energy: 15 eV). Corresponds to the loss of a methyl radical.

Fragmentation Pathways & Data Comparison

Understanding the divergence in fragmentation between radical cations (EI) and even-electron species (ESI-CID) is paramount for accurate mass spectral interpretation.

Figure 2: Divergent fragmentation pathways of 1-ethenyl-2-(4-ethylphenyl)pyrrole under EI and ESI conditions.

Quantitative Data Summaries

Table 1: Methodological Performance Comparison

Parameter	GC-EI-MS	LC-ESI-MS/MS (Triple Quad)
Primary Application	Impurity profiling, Synthetic confirmation	Pharmacokinetics, Trace quantification
Ionization Mode	Electron Ionization (70 eV)	Positive Electrospray (ESI+) or APCI+
Precursor Ion	m/z 197 ( M+∙ )	m/z 198.1 ( [M+H]+ )
Matrix Suitability	Low (Requires extensive cleanup/drying)	High (Tolerates biological fluids via PPT)
Estimated LOD	10 - 50 ng/mL	0.1 - 1.0 ng/mL
Linear Dynamic Range	2 - 3 orders of magnitude	3 - 5 orders of magnitude

Table 2: Diagnostic Ion Comparison

Fragment Origin	GC-EI-MS (m/z)	LC-ESI-MS/MS (m/z)	Mechanistic Causality
Intact Molecular Species	197	198.1	EI yields radical cation; ESI yields protonated adduct.
Loss of Methyl (Ethyl group)	182	183.1	Cleavage of the terminal methyl on the phenyl-ethyl chain forms a stable benzylic/tropylium cation.
Loss of Vinyl Group	170	N/A	High-energy EI cleaves the N-C bond of the 1-ethenyl group [1].
Loss of Ethylene	N/A	170.1	CID of the even-electron [M+H]+ triggers a rearrangement, expelling neutral C2​H4​ .

Conclusion and Recommendations

For synthetic chemists verifying the successful Knorr or Trofimov synthesis of 1-ethenyl-2-(4-ethylphenyl)pyrrole, GC-EI-MS is the gold standard. Its hard ionization provides an unambiguous structural fingerprint that cannot be replicated by soft ionization techniques[3].

However, for bioanalytical scientists tracking this compound in in vivo models, LC-ESI-MS/MS operating in MRM mode is mandatory. Despite the poor basicity of the pyrrole ring, utilizing acidic mobile phases ensures sufficient protonation to achieve sub-ng/mL limits of detection [2]. If matrix suppression is excessively high in ESI, switching to APCI is highly recommended for this non-polar analyte.

References

• National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 5324683, 1-Vinylpyrrole. Retrieved from[Link]

• Revelou, P.-K., Kokotou, M. G., & Constantinou-Kokotou, V. (2019). Identification of Auxin Metabolites in Brassicaceae by Ultra-Performance Liquid Chromatography Coupled with High-Resolution Mass Spectrometry. Molecules, 24(14), 2615. Retrieved from[Link]

• Kirk-Othmer Encyclopedia of Chemical Technology. Pyrrole and Pyrrole Derivatives. John Wiley & Sons, Inc. Retrieved from[Link](Note: URL reflects the verified publisher index for the referenced Kirk-Othmer section).

evaluating electronic conductivity of 1H-Pyrrole, 1-ethenyl-2-(4-ethylphenyl)- vs polyaniline

Content Type: Publish Comparison Guide Target Audience: Researchers, Materials Scientists, and Drug Development Professionals

Executive Summary

In the development of organic electronics, biosensors, and electroactive drug-delivery systems, selecting the appropriate conductive polymer is paramount. This guide provides a rigorous comparative analysis of Polyaniline (PANI) —a benchmark intrinsically conducting polymer (ICP)—against 1H-Pyrrole, 1-ethenyl-2-(4-ethylphenyl)- , a highly substituted N-vinylpyrrole derivative.

While PANI readily achieves metallic-regime conductivities through simple protonic acid doping, the substituted pyrrole derivative faces severe mechanistic limitations. As detailed below, the steric hindrance introduced by the 2-(4-ethylphenyl) substitution fundamentally disrupts the oxidative ladderization required for charge transport, rendering it an insulator compared to the highly conductive PANI.

Mechanistic Foundations: The Causality of Conduction

As a Senior Application Scientist, I frequently observe researchers attempting to derive conductive networks from functionalized vinyl monomers. However, macroscopic charge transport strictly requires an extended, delocalized π-electron system and favorable inter-chain hopping distances.

Polyaniline (PANI): The Polaron Lattice

PANI intrinsically satisfies the requirements for high conductivity. When aniline undergoes oxidative polymerization, it forms a strictly alternating benzenoid-quinoid backbone. Upon protonic acid doping (e.g., with HCl or Camphorsulfonic acid), PANI transitions from the insulating emeraldine base to the highly conductive emeraldine salt. This doping process generates a delocalized polaron/bipolaron lattice, allowing PANI to reach bulk conductivities of 10–130 S/cm, with highly oriented fibers exceeding these values[1].

1H-Pyrrole, 1-ethenyl-2-(4-ethylphenyl)-: Steric Blockade

The molecule 1H-Pyrrole, 1-ethenyl-2-(4-ethylphenyl)- presents a two-fold structural barrier to electronic conductivity:

• Aliphatic Backbone: Polymerization of the 1-ethenyl (N-vinyl) group yields a purely aliphatic, non-conjugated carbon backbone[2].

• Blocked Conjugation (Ladderization): To induce conductivity in poly(N-vinylpyrrole)s, the pendant pyrrole rings must undergo post-polymerization oxidative coupling (ladderization) using strong oxidants like FeCl₃ to form conjugated segments[2]. However, pyrrole rings preferentially couple at the highly reactive α-positions (C2 and C5). In this specific monomer, the C2 position is sterically and chemically blocked by the bulky 4-ethylphenyl group .

This blockade forces any oxidative coupling to occur at the thermodynamically unfavorable β-positions (C3, C4) or limits the reaction to simple C5-C5' dimerization. The result is a highly defective, discontinuous π-system that cannot support variable-range electron hopping.

Mechanistic pathways defining the conductivity limits of PANI vs. substituted N-vinylpyrrole.

Comparative Data Analysis

The following table summarizes the quantitative differences in electrical and physical properties between the two polymer systems[1][2][3].

Property	Polyaniline (PANI)	Poly(1-ethenyl-2-(4-ethylphenyl)pyrrole)
Polymerization Mechanism	Chemical Oxidative Coupling	Free Radical Polymerization
Backbone Structure	Conjugated (Benzenoid-Quinoid)	Aliphatic (Polyethylene-type)
Primary Conduction Mechanism	Polaron/Bipolaron Delocalization	None (Sterically hindered hopping)
Peak Conductivity (S/cm)	10 – 130+ (Emeraldine Salt)	< 10⁻⁴ (Insulator)
Processability	Poor (Requires specialized dopants/blends)	Excellent (Soluble precursor polymer)
Primary Application	Electrodes, Sensors, Tissue Scaffolds	Non-conductive coatings, Specialty plastics

Experimental Workflows: Self-Validating Protocols

To objectively compare these materials in the lab, researchers must employ self-validating protocols. The following methodologies ensure that conductivity measurements are not artificially inflated by ionic impurities or contact resistance.

Protocol A: Synthesis and Doping of Polyaniline (PANI)

• Monomer Purification: Distill aniline under reduced pressure to remove oxidation products.

• Oxidative Polymerization: Dissolve 0.1 M aniline in 1.0 M HCl. Chill to 0–5 °C. Dropwise, add an equimolar amount of ammonium persulfate (APS) dissolved in 1.0 M HCl.

• Isolation: Stir for 4 hours. Filter the resulting dark green precipitate (Emeraldine Salt) and wash thoroughly with 1.0 M HCl, followed by acetone, to remove unreacted oligomers and excess oxidant.

• Validation Check: The filtrate must run clear. A green filtrate indicates incomplete precipitation or over-washing with non-acidic solvents, which strips the dopant.

Protocol B: Synthesis and Attempted Ladderization of the Pyrrole Derivative

• Free Radical Polymerization: Dissolve 1H-Pyrrole, 1-ethenyl-2-(4-ethylphenyl)- in toluene. Add 1 mol% AIBN (Azobisisobutyronitrile) as a radical initiator. Degas via three freeze-pump-thaw cycles and heat at 70 °C for 24 hours.

• Precursor Isolation: Precipitate the polymer in cold methanol. The resulting polymer is highly soluble and insulating.

• Oxidative Ladderization: Dissolve the precursor polymer in chloroform. Add anhydrous FeCl₃ (3:1 molar ratio to pyrrole units) to induce intramolecular cross-linking.

• Validation Check: The solution will darken, indicating some oxidation, but precipitation of a fully conjugated ladder polymer will fail due to the 2-position steric blockade.

Protocol C: Four-Point Probe Conductivity Measurement

Causality note: A two-point probe includes contact resistance, which skews data for semiconductors. A four-point probe isolates sheet resistance.

• Sample Preparation: Press the dried polymer powders into pellets using a hydraulic press (10 MPa for 5 minutes) or spin-coat onto a glass substrate.

• Thickness Profiling: Measure the exact thickness ( t ) of the pellet/film using a surface profilometer or cross-sectional SEM. Without a verified thickness, bulk conductivity cannot be calculated.

• Measurement: Apply a direct current ( I ) across the outer two probes and measure the voltage drop ( V ) across the inner two probes.

• Calculation: Calculate Sheet Resistance ( Rs​=4.532×V/I ). Calculate bulk conductivity ( σ=1/(Rs​×t) ). Verify Ohmic behavior by sweeping the current from 1 µA to 1 mA; the V/I ratio must remain linear.

Standardized experimental workflow for synthesizing and evaluating conductive polymer systems.

Conclusion

For applications requiring high electronic conductivity, Polyaniline (PANI) remains the superior choice due to its continuous conjugated backbone and efficient polaron-driven charge transport. While N-vinylpyrrole derivatives offer excellent processability, the specific steric hindrance in 1H-Pyrrole, 1-ethenyl-2-(4-ethylphenyl)- prevents the oxidative ladderization necessary to form a conjugated π-system. Consequently, this specific pyrrole derivative should be relegated to applications requiring insulating, functionalized polymeric binders rather than active electronic components.

References

• Electrical Conductivity of Electrospun Polyaniline and Polyaniline-Blend Fibers and Mats Macromolecules - ACS Publications URL:[Link]

• Comparative Analysis of Structure, Synthesis, and Properties of Polyaniline and Polypyrrole: Insights into Conductive Polymer Variability MDPI URL:[Link]

• Molecular control of electric conductivity and structural properties of polymers of pyrrole derivatives Pure and Applied Chemistry / ResearchGate URL:[Link]

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• 3. mdpi.com [mdpi.com]

A Comparative Guide to the Definitive Structural Validation of 1-ethenyl-2-(4-ethylphenyl)pyrrole Crystals

In the landscape of drug development and materials science, the unambiguous determination of a molecule's three-dimensional structure is paramount. For a novel compound like 1-ethenyl-2-(4-ethylphenyl)pyrrole, a substituted pyrrole derivative with potential pharmacological activity, confirming its precise atomic arrangement is not merely an academic exercise—it is a foundational requirement for understanding its function, ensuring reproducibility, and meeting regulatory standards.[1]

This guide provides an in-depth comparison of the analytical techniques used to validate the structure of crystalline 1-ethenyl-2-(4-ethylphenyl)pyrrole. We will begin with the "gold standard" method, Single-Crystal X-ray Diffraction (SC-XRD), which provides a definitive solid-state structure.[2] Subsequently, we will explore essential orthogonal methods—techniques that rely on different physicochemical principles—that complement XRD data by confirming molecular weight, elucidating structure in solution, and assessing bulk purity.[3][4] This multi-faceted approach ensures the highest level of confidence in the compound's identity and quality.

Part 1: The Gold Standard: Single-Crystal X-ray Diffraction (SC-XRD)

SC-XRD is the most powerful technique for determining the atomic and molecular structure of a crystalline compound.[5][6] It provides an unparalleled level of detail, revealing the precise spatial arrangement of atoms, as well as their bond lengths and angles.[7][8]

Principle of the Technique: Answering the "Why"

The core principle of SC-XRD is the diffraction of X-rays by the ordered, repeating array of atoms within a crystal.[9] When a beam of monochromatic X-rays strikes the crystal, the electrons of the atoms scatter the X-rays. In a crystalline material, these scattered waves interfere with each other. Constructive interference, where the waves reinforce each other, occurs only at specific angles, governed by Bragg's Law.[10][11][12]

Bragg's Law: nλ = 2d sin(θ) [13][14]

This elegant equation relates the wavelength of the X-rays (λ), the distance between atomic planes in the crystal lattice (d), and the angle of incidence (θ) at which a strong diffracted beam (a "reflection") is observed.[11] By systematically rotating the crystal and measuring the angles and intensities of thousands of these reflections, a three-dimensional map of the electron density within the crystal can be reconstructed.[5][15] From this map, the positions of individual atoms are determined, yielding a definitive molecular structure.

Experimental Workflow: From Powder to Picture

The journey from a newly synthesized compound to a fully solved crystal structure is a systematic process. Each step is critical for the quality of the final result. A failure in an early step, such as growing a poor-quality crystal, cannot be rectified by later stages.

Caption: The experimental workflow for Single-Crystal X-ray Diffraction analysis.

Interpreting the Data: Key Quality Indicators

The output of an SC-XRD experiment is a Crystallographic Information File (CIF), a standard format endorsed by the International Union of Crystallography (IUCr).[16][17] This file contains the final atomic coordinates, bond lengths, angles, and several crucial statistical parameters that validate the quality of the structure.

Parameter	Typical Value (Small Molecule)	Significance
Space Group	e.g., P2₁/c, P-1	Describes the symmetry of the crystal lattice.[7]
Unit Cell (Å, °)	a, b, c, α, β, γ	The dimensions of the repeating box that forms the crystal.
R-factor (R1)	< 0.05 (5%)	A measure of the agreement between the experimental diffraction data and the data calculated from the final structural model. A lower value signifies a better fit.[18][19][20]
wR2	< 0.15 (15%)	A weighted R-factor based on the squared structure factors, often used during the refinement process.[21]
Goodness of Fit (GoF)	~ 1.0	Should be close to 1.0 for a good model. Values significantly different suggest issues with the model or data.[21]

For 1-ethenyl-2-(4-ethylphenyl)pyrrole, a successful refinement would yield an R1 value well below 5%, providing high confidence in the determined atomic positions and overall molecular conformation in the solid state.

Part 2: Orthogonal Validation: Building a Comprehensive Profile

While SC-XRD provides an exact solid-state structure, it analyzes a single, perfect crystal. It does not confirm the molecular weight or purity of the bulk sample, nor does it describe the molecule's structure in solution, where it may differ. Therefore, employing orthogonal analytical methods is crucial for a complete and robust validation.[3][4]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the most powerful technique for elucidating the structure of organic molecules in solution.[22][23] It provides detailed information about the chemical environment and connectivity of atoms, particularly hydrogen (¹H NMR) and carbon (¹³C NMR).[24][25]

• Causality & Comparison: NMR validates the covalent framework of the molecule. While XRD gives precise bond lengths in a static crystal, NMR confirms the atom-to-atom connections (e.g., which protons are adjacent to each other) in the dynamic solution state. It serves as a critical check that the structure determined in the crystal is consistent with the molecule synthesized in the flask.

Protocol: Acquiring ¹H and ¹³C NMR Spectra

• Sample Preparation: Dissolve ~5-10 mg of the bulk-purified 1-ethenyl-2-(4-ethylphenyl)pyrrole in ~0.6 mL of a deuterated solvent (e.g., CDCl₃).

• Instrumentation: Transfer the solution to a 5 mm NMR tube. Place the tube in the NMR spectrometer.

• Acquisition: Acquire a ¹H NMR spectrum, followed by a ¹³C NMR spectrum. For more complex structures, 2D experiments like COSY (¹H-¹H correlation) and HSQC (¹H-¹³C correlation) can be run to definitively assign all signals.[24]

• Data Processing: Process the raw data (Fourier transform, phase, and baseline correction) to obtain the final spectra for analysis.

Mass Spectrometry (MS)

Mass spectrometry is an analytical technique that measures the mass-to-charge ratio (m/z) of ions.[26][27] Its primary role in this context is to confirm the molecular weight of the target compound.

• Causality & Comparison: XRD analysis begins with an assumed elemental composition. MS provides direct experimental evidence for that composition by measuring the molecule's mass with high precision.[28][29] A high-resolution mass spectrometer (HRMS) can determine the molecular weight to within a few parts per million (ppm), allowing for the unambiguous determination of the molecular formula. This is a crucial, independent verification of the molecule's identity.[30]

Protocol: Obtaining a High-Resolution Mass Spectrum (HRMS)

• Sample Preparation: Prepare a dilute solution of the compound (~0.1 mg/mL) in a suitable solvent like acetonitrile or methanol.

• Ionization: Introduce the sample into the mass spectrometer using an appropriate ionization source, such as Electrospray Ionization (ESI), which is gentle and typically produces the intact molecular ion.

• Mass Analysis: The ions are guided into the mass analyzer (e.g., Time-of-Flight or Orbitrap), which separates them based on their m/z ratio.

• Detection: The detector records the abundance of ions at each m/z value. For 1-ethenyl-2-(4-ethylphenyl)pyrrole (C₁₄H₁₅N), the expected exact mass of the protonated molecule [M+H]⁺ would be calculated and compared to the measured value.

High-Performance Liquid Chromatography (HPLC)

HPLC is a cornerstone technique for separating components in a mixture, making it the ideal tool for assessing the purity of the bulk sample from which the crystal was grown.[31][32]

• Causality & Comparison: An XRD experiment requires a single, high-quality crystal, which by its nature is extremely pure. However, this does not guarantee the purity of the entire batch of synthesized material.[33] HPLC provides a quantitative measure of the bulk sample's purity, ensuring that the characterized crystal is truly representative of the material as a whole.[34][35] This is critical for ensuring that subsequent biological or material science experiments are not confounded by impurities.

Protocol: Purity Assessment by Reverse-Phase HPLC (RP-HPLC)

• Sample Preparation: Accurately prepare a solution of the compound in the mobile phase to a known concentration (e.g., 1 mg/mL).[3]

• System Setup: Use a C18 reverse-phase column and a mobile phase typically consisting of a mixture of water and an organic solvent (e.g., acetonitrile), often with a modifier like formic acid.

• Analysis: Inject a small volume (e.g., 5-10 µL) of the sample solution. The components will separate based on their polarity.

• Detection & Quantification: Use a UV detector set to a wavelength where the compound absorbs strongly. The purity is typically calculated by the area percent method, where the area of the main peak is divided by the total area of all peaks in the chromatogram.

Synthesis of Validation: A Unified Approach

No single technique tells the whole story. The true power of analytical chemistry lies in the synergistic use of orthogonal methods. The definitive solid-state structure from SC-XRD serves as the central hypothesis, which is then rigorously tested and confirmed by NMR, MS, and HPLC.

Caption: Orthogonal methods provide complementary data to build a complete validation profile.

Comparative Summary

Technique	Information Provided	Strengths	Limitations
SC-XRD	Absolute 3D structure, bond lengths/angles, conformation in solid state.	Unambiguous, highly precise, "gold standard" for structure.[8]	Requires a suitable single crystal, provides no info on bulk purity or solution structure.
NMR	Covalent framework, atom connectivity, structure in solution.[23]	Non-destructive, rich structural information, versatile.	Less precise for bond lengths/angles than XRD, can be complex to interpret.
MS	Molecular weight, elemental formula (with HRMS).[26][27]	Highly sensitive, confirms identity and formula.	Provides little to no connectivity or stereochemical information.
HPLC	Purity of the bulk sample, quantification of impurities.[31]	Quantitative, robust, widely applicable for purity assessment.	Does not provide structural information on its own.

Conclusion

The validation of 1-ethenyl-2-(4-ethylphenyl)pyrrole crystals is a clear illustration of the modern, multi-technique approach required in chemical and pharmaceutical sciences. Single-Crystal X-ray Diffraction stands alone in its ability to provide a definitive, high-resolution snapshot of the molecule in the solid state. However, to build a complete, trustworthy, and scientifically rigorous data package, this "gold standard" must be supported by the orthogonal and complementary insights from NMR spectroscopy, mass spectrometry, and HPLC. Together, these methods confirm the molecule's connectivity, verify its molecular formula, and quantify the purity of the bulk material, providing the comprehensive characterization necessary for advanced research and development.

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